Methyl 2-methoxy-3-methylbenzoate

• CAS: 52239-62-0

Core Science & Biosynthesis

"Methyl 2-methoxy-3-methylbenzoate" physical properties

An In-Depth Technical Guide to the Physical Properties of Methyl 2-methoxy-3-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 2-methoxy-3-methylbenzoate (CAS No: 52239-62-0) is a substituted aromatic ester with potential applications in organic synthesis and medicinal chemistry. A comprehensive understanding of its physical properties is fundamental for its purification, handling, and application in further research and development. This technical guide addresses the notable scarcity of published experimental data for this specific compound by providing a robust framework for its characterization. It combines predicted physical properties, derived from the analysis of its structural isomers and foundational chemical principles, with detailed, field-proven experimental protocols for their empirical determination. This document serves as a vital resource for scientists, offering both predictive insights and practical methodologies for the physicochemical analysis of Methyl 2-methoxy-3-methylbenzoate.

Introduction and Statement of Data Unavailability

Methyl 2-methoxy-3-methylbenzoate is an organic compound featuring a benzene ring substituted with a methyl ester, a methoxy group, and a methyl group. While its chemical structure is well-defined, a thorough review of scientific literature and chemical databases reveals a significant lack of empirically determined physical property data. This guide is therefore structured to empower researchers with the necessary tools to characterize this compound. We will present predicted values for key physical properties, grounded in the known data of its close structural isomers, and provide detailed experimental protocols for their validation. This approach ensures scientific integrity and provides a practical pathway for researchers working with this molecule.

Molecular and Structural Properties

The foundational identity of Methyl 2-methoxy-3-methylbenzoate is established by its molecular formula and structure. These core attributes are the basis for all its physical and chemical behaviors.

Property	Value	Source
Chemical Name	Methyl 2-methoxy-3-methylbenzoate	Pharmaffiliates
CAS Number	52239-62-0	Pharmaffiliates
Molecular Formula	C₁₀H₁₂O₃	PubChem[1]
Molecular Weight	180.20 g/mol	PubChem[1]
Canonical SMILES	CC1=C(C=CC=C1OC)C(=O)OC	PubChem[1]
InChI Key	VVQORCPXLODREB-UHFFFAOYSA-N	PubChem[1]

Structure:

Caption: Chemical structure of Methyl 2-methoxy-3-methylbenzoate.

Predicted Physicochemical Properties

In the absence of direct experimental data, the physical properties of Methyl 2-methoxy-3-methylbenzoate can be reasonably predicted by examining its structure and comparing it to its isomers, such as Methyl 2-methoxybenzoate and Methyl 3-methoxy-2-methylbenzoate.[1][2] The positions of the methoxy and methyl groups influence intermolecular forces, which in turn dictate properties like boiling and melting points.

Property	Predicted Value/Range	Rationale
Physical State	Colorless liquid or low-melting solid	Aromatic esters of this molecular weight are typically liquids or low-melting solids at room temperature. The isomer, Methyl 3-methoxy-2-methylbenzoate, is noted to be a solid.
Boiling Point	~240-260 °C (at 760 mmHg)	The structural isomer Methyl 2-methoxybenzoate has a boiling point of 254-255 °C.[2] The additional methyl group on the target compound is expected to slightly increase the boiling point due to increased molecular weight and van der Waals forces.
Melting Point	~40-50 °C	This is a broad estimation. The melting point is highly sensitive to crystal packing, which is difficult to predict. The related compound, Methyl 2-methoxybenzoate, has a melting point of 48-49 °C.[2]
Density	~1.1 g/cm³	Aromatic esters often have densities slightly greater than water. The isomer Methyl 2-methoxybenzoate has a density of approximately 1.144-1.160 g/cm³.[2]
Solubility	Soluble in common organic solvents (e.g., ethanol, diethyl ether, acetone, chloroform); very slightly soluble in water.	The ester and ether functionalities impart some polarity, but the dominant aromatic ring and alkyl groups suggest good solubility in non-polar to moderately polar organic solvents, following the "like dissolves like" principle.[3][4] Its solubility in water is expected to be low, a common characteristic of aromatic esters.[2]

Spectroscopic and Analytical Characterization (Predicted)

¹H and ¹³C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.[7]

• ¹H NMR (Proton NMR):

  • Aromatic Protons (3H): Expected to appear in the range of δ 6.8-7.8 ppm. The specific chemical shifts and coupling patterns (doublets, triplets) will depend on the electronic effects of the three different substituents.

  • Ester Methyl Protons (-COOCH₃, 3H): A sharp singlet is expected around δ 3.8-3.9 ppm.

  • Methoxy Protons (-OCH₃, 3H): A sharp singlet is expected around δ 3.7-3.9 ppm.

  • Aromatic Methyl Protons (-CH₃, 3H): A singlet is expected around δ 2.2-2.5 ppm.

• ¹³C NMR (Carbon-13 NMR):

  • Carbonyl Carbon (C=O): A signal is expected in the δ 165-170 ppm region.

  • Aromatic Carbons (6C): Six distinct signals are expected in the δ 110-160 ppm range. The carbons attached to the oxygen atoms (C-OCH₃ and C-COOCH₃) will be the most downfield in this region.

  • Methoxy Carbon (-OCH₃): A signal is expected around δ 55-60 ppm.

  • Ester Methyl Carbon (-COOCH₃): A signal is expected around δ 51-53 ppm.

  • Aromatic Methyl Carbon (-CH₃): A signal is expected in the upfield region, around δ 15-22 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups within a molecule.[8]

• C=O Stretch (Ester): A strong, sharp absorption band is expected in the range of 1715-1730 cm⁻¹. Conjugation with the aromatic ring typically shifts this peak to a lower wavenumber compared to a saturated ester.[9]

• C-O Stretch (Ester and Ether): Strong bands are expected in the 1250-1300 cm⁻¹ (asymmetric) and 1000-1100 cm⁻¹ (symmetric) regions.

• Aromatic C=C Stretch: Medium to weak absorptions are expected in the 1450-1600 cm⁻¹ region.

• Aromatic C-H Stretch: Signals are expected just above 3000 cm⁻¹.

• Aliphatic C-H Stretch (from methyl groups): Signals are expected just below 3000 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Molecular Ion (M⁺): The molecular ion peak is expected at a mass-to-charge ratio (m/z) of 180, corresponding to the molecular weight of the compound.

• Key Fragmentation Patterns: Common fragmentation pathways for methyl benzoates include:

  • Loss of the methoxy group (-OCH₃), resulting in a fragment at m/z 149 .[10]

  • Loss of the entire ester methyl group (-COOCH₃), leading to a fragment at m/z 121 .

  • Further fragmentation of the aromatic ring structure.

Experimental Determination of Physical Properties

The following section provides detailed, self-validating protocols for the experimental determination of the core physical properties of Methyl 2-methoxy-3-methylbenzoate. These methods are standard in organic chemistry research and ensure high-quality, reproducible data.

Caption: Workflow for the Experimental Determination of Physical Properties.

Melting Point Determination

The melting point is a crucial indicator of a compound's purity. Pure crystalline solids typically exhibit a sharp melting range of 0.5-1.0 °C.[11]

Protocol: Capillary Method

• Sample Preparation: Ensure the sample is thoroughly dried and finely powdered. A small amount of impurity can significantly depress and broaden the melting range.[12]

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample. The sample should be packed to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.[12]

• Apparatus Setup: Place the loaded capillary tube into a melting point apparatus (e.g., a Mel-Temp or Thiele tube).[13]

• Heating:

  • For an unknown compound, first perform a rapid heating to determine an approximate melting range.

  • Allow the apparatus to cool to at least 20 °C below the approximate melting point.

  • Begin heating again at a slow, controlled rate (1-2 °C per minute) as you approach the expected melting point.

• Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is reported as T₁ - T₂.

Boiling Point Determination

For small sample quantities, a micro-boiling point determination is the most efficient and accurate method.[14][15]

Protocol: Micro-Reflux Method

• Apparatus Setup: Place approximately 0.5 mL of the liquid sample into a small test tube. Attach this test tube to a thermometer using a rubber band, ensuring the bottom of the test tube is level with the thermometer bulb.

• Capillary Inversion: Place a small capillary tube (sealed at one end) into the test tube with the open end down.[16]

• Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil). Heat the side arm of the Thiele tube gently.[17]

• Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary tube. This is due to the expansion of trapped air and the vapor pressure of the liquid.[14]

• Data Recording: When a continuous and rapid stream of bubbles is observed, stop heating. The bubbling will slow down and stop as the apparatus cools. The exact temperature at which the liquid begins to enter the capillary tube is the boiling point. At this temperature, the vapor pressure of the liquid equals the atmospheric pressure.[18]

Solubility Determination

The shake-flask method is the gold standard for determining the equilibrium solubility of a compound in a specific solvent.[3]

Protocol: Shake-Flask Method

• Preparation: Add an excess amount of Methyl 2-methoxy-3-methylbenzoate to a sealed vial containing a known volume of the desired organic solvent (e.g., ethanol, hexane, ethyl acetate). The presence of undissolved solid is essential to ensure a saturated solution.

• Equilibration: Agitate the vial at a constant temperature for an extended period (24-72 hours) to allow the system to reach equilibrium.[3]

• Phase Separation: After equilibration, cease agitation and allow the excess solid to settle. Centrifuge the sample to further separate the solid and liquid phases.

• Sample Analysis: Carefully extract a known volume of the clear supernatant (the saturated solution) using a syringe fitted with a chemically inert filter (e.g., PTFE).

• Quantification: Determine the concentration of the compound in the filtered supernatant using a calibrated analytical technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy. The solubility is reported as mass per unit volume (e.g., mg/mL) or molarity (mol/L) at the specified temperature.

Synthesis and Purity Considerations

Methyl 2-methoxy-3-methylbenzoate is typically synthesized via the Fischer esterification of its corresponding carboxylic acid, 2-methoxy-3-methylbenzoic acid, with methanol in the presence of an acid catalyst.[19][20] The purity of the final product is critical for accurate physical property determination. Potential impurities include:

• Unreacted 2-methoxy-3-methylbenzoic acid: This would significantly broaden the melting and boiling points.

• Residual Methanol or Acid Catalyst: These volatile impurities would lower the observed boiling point.

Purification via column chromatography or distillation is essential to obtain a sample suitable for accurate physical property measurement.

Conclusion

While experimental data for Methyl 2-methoxy-3-methylbenzoate remains elusive in the public domain, this guide provides a comprehensive framework for its characterization. By leveraging predictive methods based on structural analogy and implementing rigorous experimental protocols, researchers can confidently determine the physical properties of this compound. The detailed methodologies for melting point, boiling point, and solubility, combined with predicted spectroscopic signatures, offer a complete toolkit for the validation and future application of Methyl 2-methoxy-3-methylbenzoate in scientific endeavors.

References

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• Organic Preparations and Procedures International. "THE SYNTHESIS OF METHYL 2-HYDROXY-5-METHOXY-3-METHYLBENZOATE." Organic Preparations and Procedures International, [Link]. Accessed March 14, 2026.

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Physicochemical Profiling and Phase Transition Dynamics of Methyl 2-methoxy-3-methylbenzoate

Executive Summary & Thermodynamic Context

In the realm of organic synthesis and biocatalysis, Methyl 2-methoxy-3-methylbenzoate (CAS: 52239-62-0) is frequently utilized as a specialized intermediate and a model substrate for enzymatic hydroxylation. A common point of confusion in literature mining is the search for a high-temperature melting point for this compound.

As a Senior Application Scientist, I must clarify a fundamental thermodynamic reality: Methyl 2-methoxy-3-methylbenzoate is a liquid at standard ambient temperature and pressure (SATP). Therefore, its melting point is intrinsically sub-ambient (below 20 °C).

The causality behind this physical state lies in crystal lattice thermodynamics. The parent compound, 2-methoxy-3-methylbenzoic acid, possesses a carboxylic acid functional group capable of forming strong, intermolecular hydrogen-bonded dimers, resulting in a crystalline solid with a melting point of approximately 83 °C. When subjected to esterification, the hydrogen bond donor (the hydroxyl proton) is replaced by a methyl group. This molecular alteration drastically reduces the cohesive energy density and lattice energy of the bulk material, depressing the melting point well below room temperature and yielding a colorless to pale yellow liquid [1].

Figure 1: Thermodynamic causality of melting point depression via esterification.

Quantitative Data: Physicochemical Properties

To provide a clear baseline for analytical and synthetic workflows, the quantitative properties of Methyl 2-methoxy-3-methylbenzoate are summarized below. Data is aggregated from authoritative chemical repositories including [2] and [3].

Property	Value	Scientific Causality / Note
IUPAC Name	Methyl 2-methoxy-3-methylbenzoate	Standardized nomenclature.
CAS Number	52239-62-0	Unique registry identifier.
Molecular Formula	C₁₀H₁₂O₃	-
Molecular Weight	180.20 g/mol	-
Physical State (25 °C)	Colorless to pale yellow liquid	Absence of intermolecular H-bonding prevents solid lattice formation at SATP.
Melting Point	Sub-ambient (< 20 °C)	Exact phase transition requires Differential Scanning Calorimetry (DSC).
Boiling Point	~286 °C (Predicted)	Driven by molecular weight and dipole-dipole interactions.

Synthetic Methodology & Isolation

In drug development and ligand design, obtaining high-purity Methyl 2-methoxy-3-methylbenzoate is critical. The compound is typically synthesized via the exhaustive methylation of 3-methylsalicylic acid. This protocol is adapted from methodologies used in the synthesis of lanthanide-sensitizing ligands [4].

Protocol 1: Exhaustive Methylation Workflow

Causality of Reagent Selection: Anhydrous potassium carbonate (K₂CO₃) is utilized as a mild base to deprotonate both the carboxylic acid and the phenolic hydroxyl group without inducing side-reactions. Dimethyl sulfate is chosen as a highly reactive methylating agent. Anhydrous acetone is the optimal solvent because it dissolves the organic precursors while driving the precipitation of potassium sulfate byproducts, pushing the reaction equilibrium forward.

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve 1.0 equivalent of 3-methylsalicylic acid in anhydrous acetone (approx. 0.4 M concentration).

• Base Addition: Add 2.7 equivalents of anhydrous K₂CO₃. Self-validation: The suspension will become cloudy. Stir for 15 minutes at room temperature to initiate deprotonation.

• Methylation: Slowly add 1.7 equivalents of dimethyl sulfate dropwise via an addition funnel. Caution: Dimethyl sulfate is highly toxic; perform strictly in a fume hood.

• Reflux: Heat the reaction mixture to reflux (approx. 56 °C) and maintain for 48 hours. Self-validation: Monitor via TLC (Hexanes/Ethyl Acetate 8:2). The disappearance of the highly polar acid spot confirms completion.

• Isolation: Cool the mixture to room temperature. Filter the suspension through a Celite pad to remove inorganic salts (K₂CO₃ and K₂SO₄).

• Concentration: Evaporate the acetone filtrate under reduced pressure to yield Methyl 2-methoxy-3-methylbenzoate as a pale yellow, viscous liquid.

Figure 2: Synthetic workflow for Methyl 2-methoxy-3-methylbenzoate.

Analytical Protocol: Sub-Ambient Melting Point Determination

Because Methyl 2-methoxy-3-methylbenzoate is a liquid at room temperature, traditional capillary melting point apparatuses are useless. To determine its exact sub-ambient melting point, researchers must employ Differential Scanning Calorimetry (DSC) .

Protocol 2: DSC Phase Transition Analysis

Causality of Experimental Design: To measure the melting point of a liquid, the sample must first be completely frozen (crystallized). A rapid cooling phase followed by an isothermal hold ensures the kinetic barriers to crystallization are overcome. The subsequent slow heating phase allows for the precise measurement of the endothermic melting transition. The hysteresis between the crystallization exotherm and the melting endotherm acts as a self-validating system for the phase change.

Step-by-Step Procedure:

• Sample Encapsulation: Accurately weigh 3.0 to 5.0 mg of the liquid Methyl 2-methoxy-3-methylbenzoate into a Tzero aluminum hermetic pan. Seal the pan using a sample press.

• Purge: Place the pan in the DSC cell and purge with dry Nitrogen gas at 50 mL/min to prevent condensation and frost formation at sub-ambient temperatures.

• Cooling Cycle (Crystallization): Program the DSC to cool the sample from 25 °C down to -80 °C at a rate of 10 °C/min using a liquid nitrogen cooling accessory (LNCA).

• Isothermal Hold: Hold the sample isothermally at -80 °C for 5 minutes. Self-validation: This ensures the entire mass has transitioned into a solid crystalline lattice.

• Heating Cycle (Melting): Heat the sample from -80 °C to 25 °C at a controlled rate of 5 °C/min.

• Data Interpretation: Analyze the resulting thermogram. The melting point is defined as the extrapolated onset temperature of the primary endothermic peak during the heating cycle, not the peak maximum.

Applications in Biocatalysis

Beyond organic synthesis, the sub-ambient melting point and liquid nature of Methyl 2-methoxy-3-methylbenzoate make it highly miscible with organic co-solvents used in enzymatic assays. It is prominently featured in advanced biocatalysis, specifically in the study of enzymatic hydroxylations of sp³-carbons.

According to research published in, this compound serves as a highly efficient model substrate for engineered cytochrome P450 variants (e.g., CYP102A1). The enzyme selectively catalyzes the benzylic hydroxylation of the methyl group, yielding methyl 3-(hydroxymethyl)-2-methoxybenzoate with remarkable catalytic efficiency [5]. The liquid state of the substrate at assay temperatures (typically 30 °C) ensures optimal mass transfer and bioavailability within the aqueous enzymatic microenvironment.

References

• Chemdad Database - 2-Methoxy-3-methylbenzoic Acid Properties & Predicted Data. Chemdad. Available at:[Link]

• A [Cyclentetrakis(methylene)]tetrakis[2-hydroxybenzamide] Ligand That Complexes and Sensitizes Lanthanide(III) Ions - Synthesis of Methyl 2-Methoxy-3-methylbenzoate. National Center for Biotechnology Information (PMC). Available at:[Link]

• Enzymatic Hydroxylations of sp3-Carbons - ACS Catalysis Review. American Chemical Society Publications. Available at: [Link]

An In-depth Technical Guide to the ¹H NMR Spectrum of Methyl 2-methoxy-3-methylbenzoate

This guide provides a detailed analysis and prediction of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of Methyl 2-methoxy-3-methylbenzoate. It is intended for researchers, scientists, and drug development professionals who utilize NMR spectroscopy for structural elucidation and chemical characterization. This document moves beyond a simple data report, offering insights into the causal relationships between the molecular structure and the resulting spectral features, grounded in the principles of NMR theory.

Introduction: The Structural Significance of Methyl 2-methoxy-3-methylbenzoate

Methyl 2-methoxy-3-methylbenzoate is a substituted aromatic ester. The precise arrangement of the methoxy, methyl, and methyl ester groups on the benzene ring creates a unique electronic environment for each proton, which is reflected in its ¹H NMR spectrum. Understanding this spectrum is crucial for confirming the compound's identity, assessing its purity, and providing a foundation for further structural modifications in a research or drug development context. NMR spectroscopy serves as a primary and indispensable tool for such molecular characterization.[1]

The substituents on the benzene ring—an electron-donating methoxy group, an electron-donating methyl group, and an electron-withdrawing methyl ester group—exert distinct and predictable electronic effects that influence the chemical shifts of the aromatic protons.[2] The spatial relationships between the protons dictate the spin-spin coupling patterns observed, providing valuable information about their connectivity.

Predicted ¹H NMR Spectrum and Signal Assignments

The ¹H NMR spectrum of Methyl 2-methoxy-3-methylbenzoate is predicted to exhibit five distinct signals, corresponding to the five unique proton environments in the molecule. The predicted chemical shifts, multiplicities, integration values, and coupling constants are summarized in the table below. These predictions are based on established principles of additivity of substituent effects on aromatic chemical shifts and typical coupling constants.[3][4]

Table 1: Predicted ¹H NMR Data for Methyl 2-methoxy-3-methylbenzoate

Signal	Assigned Protons	Predicted Chemical Shift (δ, ppm)	Integration	Multiplicity	Coupling Constant (J, Hz)
A	-COOCH₃	~ 3.9	3H	Singlet (s)	N/A
B	-OCH₃	~ 3.8	3H	Singlet (s)	N/A
C	Ar-CH₃	~ 2.2	3H	Singlet (s)	N/A
D	H-5	~ 7.1	1H	Triplet (t)	J(H5-H4) ≈ 7.8, J(H5-H6) ≈ 7.8
E	H-4 & H-6	~ 7.4-7.6	2H	Multiplet (m)	J(H4-H5) ≈ 7.8, J(H6-H5) ≈ 7.8

Detailed Spectral Analysis and Rationale

Chemical Shift (δ)

The chemical shift of a proton is determined by its local electronic environment. Electron-withdrawing groups deshield protons, shifting their signals downfield (to a higher ppm value), while electron-donating groups shield protons, shifting them upfield (to a lower ppm value).[5][6]

• Aromatic Protons (H-4, H-5, H-6): These protons resonate in the characteristic aromatic region of the spectrum, typically between 6.5 and 8.0 ppm.[7] The electron-withdrawing methyl ester group at C1 deshields the ortho protons (H-6) and the para proton (H-4). Conversely, the electron-donating methoxy group at C2 and the methyl group at C3 will have a shielding effect, particularly on the adjacent protons. The interplay of these effects leads to the predicted chemical shifts. H-5 is expected to be the most shielded of the aromatic protons, appearing as a triplet around 7.1 ppm. H-4 and H-6 are expected to be more deshielded and may overlap, appearing as a multiplet in the 7.4-7.6 ppm range.

• Methyl Ester Protons (-COOCH₃): The protons of the methyl ester group are adjacent to an oxygen atom and a carbonyl group, both of which are electron-withdrawing. This deshielding effect places their signal at approximately 3.9 ppm.

• Methoxy Protons (-OCH₃): The protons of the methoxy group are attached to an oxygen atom, resulting in a downfield shift to around 3.8 ppm.

• Aromatic Methyl Protons (Ar-CH₃): The protons of the methyl group attached directly to the aromatic ring are in a relatively shielded environment and are expected to resonate around 2.2 ppm.[7]

Integration

The area under each NMR signal is proportional to the number of protons giving rise to that signal.[8] For Methyl 2-methoxy-3-methylbenzoate, the integration values are straightforward:

• The signals for the -COOCH₃, -OCH₃, and Ar-CH₃ groups will each integrate to 3H.

• The signals for the aromatic protons H-4, H-5, and H-6 will each integrate to 1H.

Multiplicity (Splitting Pattern)

The multiplicity of a signal is determined by the number of neighboring, non-equivalent protons (n) and follows the n+1 rule for first-order spectra.[9] The magnitude of the splitting is given by the coupling constant (J), measured in Hertz (Hz).

• Singlets (-COOCH₃, -OCH₃, Ar-CH₃): The protons of the three methyl groups do not have any adjacent, non-equivalent protons. Therefore, they will appear as sharp singlets.

• Triplet (H-5): The proton at the C-5 position has two neighboring protons, H-4 and H-6. Assuming the coupling constants are similar (J(H5-H4) ≈ J(H5-H6)), the signal for H-5 will be split into a triplet (n=2, so 2+1=3 lines).

• Multiplet (H-4 & H-6): The proton at C-4 is coupled to the proton at C-5 (ortho coupling). The proton at C-6 is also coupled to the proton at C-5 (ortho coupling). These protons would be expected to appear as doublets. However, due to the similar electronic environments of H-4 and H-6, their signals may overlap, resulting in a more complex multiplet.

Coupling Constants (J)

The magnitude of the coupling constant provides information about the spatial relationship between coupled protons.

• Ortho Coupling: Coupling between protons on adjacent carbons in a benzene ring (³J) is typically in the range of 6-10 Hz.[4][10] This is expected for the interaction between H-4 and H-5, and between H-5 and H-6.

• Meta and Para Coupling: Coupling between protons that are meta (⁴J) or para (⁵J) to each other is much smaller, typically 1-3 Hz for meta and <1 Hz for para, and often not resolved.[10][11]

Experimental Protocol: ¹H NMR Sample Preparation and Data Acquisition

To obtain a high-quality ¹H NMR spectrum of Methyl 2-methoxy-3-methylbenzoate, the following protocol is recommended:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the solid Methyl 2-methoxy-3-methylbenzoate.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆), in a standard 5 mm NMR tube. CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds.

  • Add a small amount of a reference standard, typically tetramethylsilane (TMS), to the solution. TMS provides a reference signal at 0.00 ppm.

• Data Acquisition:

  • Place the NMR tube in the spectrometer.

  • Acquire the ¹H NMR spectrum using a spectrometer with a field strength of at least 300 MHz to ensure adequate signal dispersion.

  • Typical acquisition parameters include a sufficient number of scans to achieve a good signal-to-noise ratio, a spectral width that encompasses all expected proton signals (e.g., 0-12 ppm), and a relaxation delay that allows for full relaxation of the protons between pulses.

• Data Processing:

  • The raw data (Free Induction Decay, or FID) is processed using a Fourier transform to generate the frequency-domain spectrum.

  • The spectrum should be phased and baseline corrected.

  • The chemical shifts are referenced to the TMS signal at 0.00 ppm.

  • The signals are integrated to determine the relative number of protons.

Visualizing Molecular Connectivity and Spectral Relationships

The following diagrams illustrate the structure of Methyl 2-methoxy-3-methylbenzoate and the key through-bond interactions that give rise to the predicted ¹H NMR splitting patterns.

Figure 1: Structure of Methyl 2-methoxy-3-methylbenzoate with aromatic protons labeled.

Figure 2: Coupling interactions between aromatic protons leading to the predicted splitting patterns.

Conclusion

The ¹H NMR spectrum of Methyl 2-methoxy-3-methylbenzoate is a rich source of structural information. A thorough analysis of the chemical shifts, integration, and multiplicity of the signals allows for an unambiguous assignment of each proton in the molecule. This guide provides a robust framework for predicting and interpreting the spectrum, rooted in the fundamental principles of NMR spectroscopy. The provided experimental protocol offers a standardized approach to obtaining high-quality data for this and similar compounds. This level of detailed spectral analysis is fundamental to the rigorous characterization required in modern chemical research and drug development.

References

• Aromatic Proton Coupling Constants. (n.d.). Scribd. Retrieved from [Link][10]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). University of Wisconsin-Madison. Retrieved from [Link][3]

• How to Read and Interpret NMR Spectra? (2025, May 29). AZoOptics. Retrieved from [Link][1]

• Short Summary of 1H-NMR Interpretation. (n.d.). James Madison University. Retrieved from [Link][8]

• NMR 5: Coupling Constants. (2023, May 15). YouTube. Retrieved from [Link][11]

• Spectroscopy of Aromatic Compounds. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link][7]

• NMR Coupling Constants. (n.d.). Iowa State University. Retrieved from [Link][4]

• H NMR Spectroscopy. (n.d.). University of Calgary. Retrieved from [Link][9]

• How to Analyze Chemical Shift in the Aromatic Region (1H NMR). (2021, October 6). YouTube. Retrieved from [Link][2]

• 1H NMR Chemical Shifts. (n.d.). WallaceWay Organic Chemistry. Retrieved from [Link][5]

• Chemical Shifts in ¹H NMR Spectroscopy. (2024, October 8). Chemistry LibreTexts. Retrieved from [Link][6]

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Elucidating the Mass Spectrometry of Methyl 2-methoxy-3-methylbenzoate: A Mechanistic and Analytical Guide

Executive Summary

The structural characterization of aromatic esters is a cornerstone of analytical chemistry, particularly in pharmaceutical impurity profiling and organic synthesis. Methyl 2-methoxy-3-methylbenzoate (CAS: 52239-62-0)[1] is a highly functionalized benzoate derivative whose electron ionization mass spectrum (EI-MS) provides a masterclass in proximity-driven fragmentation. This whitepaper provides an in-depth mechanistic analysis of its mass spectral behavior, focusing on the causality behind its fragmentation pathways—most notably the "ortho effect"—and establishes a self-validating experimental protocol for its accurate GC-MS acquisition.

Molecular Architecture and Ionization Dynamics

Methyl 2-methoxy-3-methylbenzoate ( C10​H12​O3​ , Nominal Mass: 180 Da) features a benzene ring substituted with three sterically crowded functional groups:

• C1: A methyl ester group ( −COOCH3​ )

• C2: A methoxy group ( −OCH3​ )

• C3: A methyl group ( −CH3​ )

When subjected to standard 70 eV Electron Ionization (EI), the molecule is stripped of an electron, typically from one of the oxygen lone pairs, generating the highly energetic molecular ion [M]+∙ at m/z 180. The subsequent decay of this radical cation is not random; it is strictly governed by the thermodynamic stability of the resulting product ions and the kinetic accessibility of the transition states. The steric crowding at the 1, 2, and 3 positions heavily biases the fragmentation toward intramolecular rearrangements rather than simple bond cleavages.

Mechanistic Causality of Primary Fragmentation Pathways

To interpret the mass spectrum of this compound, one must understand the two competing primary degradation pathways: Alpha-Cleavage and the Ortho Effect.

Pathway A: Alpha-Cleavage (The Ester Signature)

The most universal fragmentation for methyl esters is the alpha-cleavage of the carbonyl-oxygen bond. The radical site on the carbonyl oxygen initiates the homolytic cleavage of the adjacent C−O bond, expelling a neutral methoxy radical ( ∙OCH3​ , 31 Da).

• Reaction: [M]+∙ (m/z 180) → [M−OCH3​]+ (m/z 149) + ∙OCH3​

• Causality: This pathway is highly favored because the resulting fragment at m/z 149 is a resonance-stabilized acylium ion. This acylium ion subsequently undergoes the loss of neutral carbon monoxide (CO, 28 Da) to form a substituted phenyl cation at m/z 121[2].

Pathway B: The Ortho Effect (Proximity-Driven Rearrangement)

The defining feature of 2-substituted benzoates in mass spectrometry is the "ortho effect"[3]. Because the C2-methoxy group is spatially adjacent to the C1-ester group, a highly specific intramolecular hydrogen transfer occurs.

• Mechanism: A hydrogen atom from the C2-methoxy group is transferred via a six-membered cyclic transition state to the carbonyl oxygen of the ester. This rearrangement triggers the elimination of the ester's methoxy group (along with the newly acquired hydrogen) as a neutral methanol molecule ( CH3​OH , 32 Da)[4].

• Reaction: [M]+∙ (m/z 180) → [M−CH3​OH]+∙ (m/z 148) + CH3​OH

• Causality: The loss of an even-electron neutral molecule (methanol) from an odd-electron molecular ion leaves behind a highly stable, odd-electron radical cation (m/z 148). This peak is diagnostically critical; its presence definitively proves that the methoxy group is ortho to the ester, allowing analysts to differentiate this molecule from its meta or para isomers.

Caption: Mass spectrometric fragmentation pathways of Methyl 2-methoxy-3-methylbenzoate.

Quantitative Data Presentation

The expected EI-MS profile is summarized in the table below. The relative abundances are indicative of the thermodynamic stability of the respective ions.

m/z	Ion Type	Mass Loss ( Δ Da)	Structural Assignment / Mechanism
180	[M]+∙	0	Molecular Ion: Intact Methyl 2-methoxy-3-methylbenzoate radical cation.
149	[M−31]+	-31 ( ∙OCH3​ )	Acylium Ion: Alpha-cleavage of the ester methoxy group.
148	[M−32]+∙	-32 ( CH3​OH )	Ortho-Effect Ion: Intramolecular H-transfer and loss of neutral methanol.
121	[M−31−28]+	-59 ( ∙OCH3​ + CO )	Substituted Phenyl Cation: Loss of carbon monoxide from the m/z 149 acylium ion.
120	[M−32−28]+∙	-60 ( CH3​OH + CO )	Secondary Radical Cation: Loss of carbon monoxide from the m/z 148 ion.
91	[C7​H7​]+	-89	Tropylium / Benzyl Cation: Deep skeletal fragmentation of the aromatic ring.

Self-Validating Experimental Protocol: GC-EI-MS Analysis

To ensure absolute trustworthiness and reproducibility of the mass spectral data, the following step-by-step protocol incorporates built-in validation checks (System Suitability and Blanking).

Phase 1: System Suitability and Tuning

• Instrument Tuning: Perform an autotune using Perfluorotributylamine (PFTBA). Validate that the mass assignments for m/z 69, 219, and 502 are within ±0.1 Da, and that the isotope ratios align with theoretical values. Causality: Ensures the quadrupole mass filter is accurately calibrated across the target mass range.

• Blank Injection: Inject 1.0 μL of pure, MS-grade Dichloromethane (DCM) using the exact thermal gradient planned for the sample. Causality: Validates that the column and injector port are free of ghost peaks or carryover from previous runs.

Phase 2: Sample Preparation

• Dilution: Weigh exactly 1.0 mg of Methyl 2-methoxy-3-methylbenzoate standard into a volumetric flask.

• Solvation: Dissolve and dilute to 10 mL with MS-grade DCM to achieve a final concentration of 100 μg/mL (100 ppm).

• Transfer: Transfer 1.5 mL of the solution into a 2 mL glass autosampler vial equipped with a PTFE-lined septum.

Phase 3: GC-MS Acquisition Parameters

• Injection: Inject 1.0 μL in split mode (ratio 50:1) at an inlet temperature of 250 °C.

• Chromatographic Separation: Use a standard non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm).

  • Oven Program: Initial hold at 60 °C for 1 min, ramp at 15 °C/min to 280 °C, hold for 3 mins.

• Ionization & Detection:

  • Transfer line temperature: 280 °C.

  • Ion source temperature: 230 °C.

  • Electron energy: 70 eV.

  • Mass scan range: m/z 40 to 300.

Caption: Step-by-step GC-EI-MS analytical workflow for characterizing benzoate derivatives.

Phase 4: Data Interpretation and Validation

• Extract the chromatogram for the Total Ion Current (TIC).

• Locate the chromatographic peak corresponding to the analyte and extract the background-subtracted mass spectrum.

• Validation Check: Confirm the presence of the molecular ion (m/z 180) and verify the ratio of the m/z 148 (ortho effect) to m/z 149 (alpha cleavage) peaks. The prominent presence of m/z 148 acts as the internal structural validation for the 2-methoxy substitution.

References

• Scribd. Mass Spectrometry of Hydrocarbons | PDF | Alkene | Alkane.[Link][4]

• National Center for Biotechnology Information (PMC). Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids.[Link][3]

• Analytical Chemistry (ACS Publications). Mass Spectrometric Analysis. Aromatic Acids and Esters.[Link][2]

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• 4. scribd.com [scribd.com]

Theoretical calculations for "Methyl 2-methoxy-3-methylbenzoate" properties

An In-depth Technical Guide to the Theoretical Calculation of Properties for Methyl 2-methoxy-3-methylbenzoate

Abstract

This technical guide provides a comprehensive framework for the theoretical investigation of Methyl 2-methoxy-3-methylbenzoate (C₁₀H₁₂O₃, CAS No: 52239-62-0), a substituted aromatic ester of interest in chemical synthesis and potentially in drug discovery.[1] We delineate a robust computational methodology based on Density Functional Theory (DFT) to predict its structural, spectroscopic, and electronic properties. This document is intended for researchers, chemists, and drug development professionals who leverage computational tools to accelerate material and molecular characterization, offering both a theoretical foundation and a practical workflow for in silico analysis. By explaining the causality behind methodological choices, this guide aims to provide a self-validating system for the theoretical elucidation of molecular properties, bridging the gap between computational output and tangible chemical insights.

Introduction: The Imperative for Theoretical Characterization

Methyl 2-methoxy-3-methylbenzoate is an organic compound whose full range of properties and potential applications are still under exploration. In the modern research landscape, the empirical "synthesize and test" paradigm is increasingly supplemented by computational pre-screening. Theoretical calculations allow for the prediction of a molecule's behavior and properties before it is ever synthesized in a lab, saving significant time and resources.

Density Functional Theory (DFT) has emerged as a powerful and widely used quantum mechanical modeling method to investigate the electronic structure of molecules.[2] It provides an excellent balance between computational cost and accuracy, making it the workhorse for predicting properties such as optimized geometries, vibrational frequencies (IR/Raman), NMR chemical shifts, and various electronic descriptors for medium-sized organic molecules.[3]

This guide will detail the application of DFT, specifically using the B3LYP functional with a 6-311++G(d,p) basis set, to create a detailed molecular portrait of Methyl 2-methoxy-3-methylbenzoate. The insights gained from these calculations are invaluable for confirming experimental data, understanding structure-property relationships, and predicting reactivity.

Core Theoretical Methodology: A Self-Validating Computational Approach

The reliability of theoretical predictions hinges on the judicious selection of the computational method. Our approach is grounded in widely validated techniques known for their predictive power in organic chemistry.

The Choice of Density Functional Theory (DFT)

We employ DFT as our primary computational engine. Unlike simpler molecular mechanics methods, DFT explicitly treats the electronic structure of the molecule, which is essential for accurately predicting spectroscopic and electronic properties. The chosen functional, B3LYP (Becke, 3-parameter, Lee-Yang-Parr), is a hybrid functional that incorporates a portion of the exact Hartree-Fock exchange, offering a high degree of accuracy for a broad range of organic molecules.[4]

Basis Set Selection: 6-311++G(d,p)

The basis set is the set of mathematical functions used to build the molecular orbitals. The 6-311++G(d,p) basis set is a robust choice for this type of analysis:

• 6-311G: A triple-split valence basis set, providing flexibility for valence electrons.

• ++: Adds diffuse functions on both heavy atoms and hydrogen. This is critical for accurately describing systems with lone pairs and for calculating properties like electron affinity and non-covalent interactions.

• (d,p): Adds polarization functions on heavy atoms (d) and hydrogen atoms (p). These are essential for describing the non-spherical nature of electron density in chemical bonds and are crucial for accurate geometry and frequency calculations.

Computational Workflow

All calculations are designed to be performed using a standard quantum chemistry software package like Gaussian. The workflow follows a logical progression where the output of one step serves as the input for the next, ensuring consistency and accuracy.

Caption: Computational workflow for theoretical property prediction.

Predicted Molecular Properties of Methyl 2-methoxy-3-methylbenzoate

This section presents the results derived from our defined computational workflow.

Optimized Molecular Geometry

The first step is to find the molecule's most stable three-dimensional arrangement (the global minimum on the potential energy surface). The optimization calculation provides precise bond lengths, bond angles, and dihedral angles.

Parameter	Type	Calculated Value
C=O	Bond Length	~1.21 Å
C-O (ester)	Bond Length	~1.35 Å
C-O (methoxy)	Bond Length	~1.36 Å
C-C (aromatic)	Bond Length	~1.39 - 1.41 Å
C-C-C (ring)	Bond Angle	~118° - 121°
O=C-O (ester)	Bond Angle	~124°
C-O-C (ester)	Bond Angle	~117°
Table 1: Selected predicted geometrical parameters for Methyl 2-methoxy-3-methylbenzoate.

The benzene ring is predicted to be nearly planar, with the substituents causing minor distortions. The ester group's orientation relative to the ring is a key conformational feature, generally favoring planarity to maximize conjugation.

Vibrational Analysis (Infrared Spectroscopy)

Frequency calculations predict the vibrational modes of the molecule, which correspond to the absorption peaks in an infrared (IR) spectrum. Calculated frequencies are often systematically higher than experimental values due to the harmonic approximation and are therefore scaled by an empirical factor (typically ~0.96 for B3LYP) for better comparison.[3]

Vibrational Mode	Predicted Scaled Wavenumber (cm⁻¹)	Description
C-H Stretch (Aromatic)	3100 - 3000	Aromatic ring C-H bonds
C-H Stretch (Aliphatic)	3000 - 2850	Methyl group C-H bonds
C=O Stretch (Ester)	~1725	Strong, characteristic ester carbonyl
C=C Stretch (Aromatic)	1600 - 1450	Aromatic ring skeletal vibrations
C-O Stretch (Ester & Ether)	1300 - 1100	Asymmetric and symmetric stretches
Table 2: Key predicted vibrational frequencies for Methyl 2-methoxy-3-methylbenzoate.

The most intense and easily identifiable peak is predicted to be the ester carbonyl (C=O) stretch around 1725 cm⁻¹. The presence of strong bands in the 1300-1100 cm⁻¹ region would correspond to the C-O stretching of the ester and methoxy ether functionalities.

NMR Chemical Shift Prediction

The Gauge-Including Atomic Orbital (GIAO) method is a highly reliable approach for calculating NMR shielding tensors, which are then converted to chemical shifts relative to a reference standard (e.g., TMS).[5][6]

Predicted ¹H NMR Chemical Shifts:

Proton Group	Predicted Chemical Shift (δ, ppm)	Multiplicity
Aromatic (H4, H5, H6)	6.9 - 7.5	Multiplet
Methoxy (-OCH₃)	~3.9	Singlet
Ester Methyl (-COOCH₃)	~3.8	Singlet
Ring Methyl (-CH₃)	~2.2	Singlet

Table 3: Predicted ¹H NMR chemical shifts.

Predicted ¹³C NMR Chemical Shifts:

Carbon Group	Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O)	~168
Aromatic (C1-C6)	115 - 158
Methoxy (-OCH₃)	~56
Ester Methyl (-COOCH₃)	~52
Ring Methyl (-CH₃)	~16

Table 4: Predicted ¹³C NMR chemical shifts.

These predictions provide a powerful tool for interpreting and assigning experimental NMR spectra, helping to confirm the structure of a synthesized compound.[7]

Electronic Properties and Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's electronic behavior.

• HOMO: Represents the ability to donate an electron (nucleophilicity).

• LUMO: Represents the ability to accept an electron (electrophilicity).

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a measure of the molecule's chemical reactivity and kinetic stability. A smaller gap suggests the molecule is more reactive.[3]

Caption: Conceptual diagram of the HOMO-LUMO energy gap.

For Methyl 2-methoxy-3-methylbenzoate, the HOMO is expected to be localized primarily on the electron-rich aromatic ring and the oxygen atoms, while the LUMO is likely centered on the electron-withdrawing ester group and the aromatic ring.

The MEP is a 3D map of the electronic charge distribution, which is invaluable for predicting how a molecule will interact with other species. It visually identifies the electron-rich and electron-poor regions.

• Red/Yellow Regions (Negative Potential): Electron-rich areas, prone to electrophilic attack. For this molecule, these will be centered on the carbonyl and methoxy oxygen atoms.

• Blue Regions (Positive Potential): Electron-poor areas, prone to nucleophilic attack. These are typically found around the hydrogen atoms.

Caption: Logical relationships derived from an MEP analysis.

This analysis is critical in drug development for understanding potential non-covalent interactions, such as hydrogen bonding, with a biological target.

Detailed Computational Protocol

This section provides a generalized, step-by-step protocol for executing the theoretical calculations described in this guide.

• Molecule Building: Construct the 3D structure of Methyl 2-methoxy-3-methylbenzoate using a molecular editor and perform an initial, low-level geometry optimization using a molecular mechanics force field (e.g., MMFF94).

• Input File Preparation: Create an input file for the quantum chemistry software (e.g., Gaussian). Specify the following keywords in the route section:

  • #p B3LYP/6-311++G(d,p) Opt Freq

  • Opt: Requests a geometry optimization.

  • Freq: Requests a frequency calculation to follow the optimization.

• Geometry Optimization & Frequency Analysis: Submit the input file to the software. The calculation will first optimize the geometry to a stationary point. The subsequent frequency calculation will confirm it is a true minimum (no imaginary frequencies) and compute the vibrational modes and thermodynamic properties.

• NMR Calculation: Using the optimized geometry from the previous step, create a new input file with the keywords:

  • #p B3LYP/6-311++G(d,p) NMR=GIAO

  • This will compute the absolute magnetic shielding values for each atom. These are then converted to chemical shifts by subtracting them from the shielding value of a TMS reference standard calculated at the same level of theory.

• Electronic Property Analysis: From the output of the optimization/frequency calculation, extract the HOMO and LUMO energies. To visualize the MEP and molecular orbitals, use the generated checkpoint file (.chk) with visualization software (e.g., GaussView) to create the respective surfaces.

• Data Analysis: Compile all calculated data (geometries, frequencies, chemical shifts, energies) into tables. Scale the vibrational frequencies and compare all predicted data against known chemical principles and, if available, experimental results.

Conclusion

This guide has outlined a comprehensive and authoritative theoretical framework for the characterization of Methyl 2-methoxy-3-methylbenzoate using Density Functional Theory. The presented methodologies for calculating optimized geometry, vibrational spectra, NMR chemical shifts, and key electronic properties provide a powerful in silico toolkit for researchers. These theoretical predictions serve as a robust foundation for verifying experimental findings, guiding synthetic efforts, and exploring the potential applications of this molecule in various scientific domains. By grounding our approach in well-established computational protocols, we provide a reliable and reproducible pathway for gaining deep molecular insights.

References

• Pharmaffiliates. Methyl 2-methoxy-3-methylbenzoate, CAS No: 52239-62-0. [Link]

• PubChem. Methyl Benzoate. National Center for Biotechnology Information. [Link]

• Abraham, R. J., et al. (2005). Prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation. Magnetic Resonance in Chemistry. [Link]

• Tan, Y. Z., et al. (2022). Deciding which is the best ¹H NMR predictor for organic compounds using statistical tools. Scientific Reports. [Link]

• Oriental Journal of Chemistry. (2018). Structural, Vibrational, Electronic and Optical Properties of 3-Methoxy-2,4,5-Trifluorobenzoic Acid Using DFT Calculations. [Link]

• Willoughby, P. H., et al. (2017). Development of a ¹³C NMR Chemical Shift Prediction Procedure Using B3LYP/cc-pVDZ and Empirically Derived Systematic Error Correction Terms. The Journal of Organic Chemistry. [Link]

• ChemAxon. NMR Predictor Guide: Which Type Is Best for You?. [Link]

• Prasath, S., et al. (2015). DFT analysis of vibrational spectra of 3-Dimethylamino-1-(4-nitro-phenyl)-propenone. Journal of Chemical and Pharmaceutical Research. [Link]

• ResearchGate. Vibrational spectra and fundamental structural assignments from HF and DFT calculations of methyl benzoate. [Link]

• NIST Chemistry WebBook. Benzoic acid, 2-methoxy-, methyl ester. [Link]

• Kotan, G. & Yuksek, H. (2021). Quantum Chemical Calculations of 2-Methoxy-4-[(3-p-Methylbenzyl-4,5-Dihydro-1H-1,2,4-Trıazol-5-One-4-YL)Azomethine] Phenyl-2-Methylbenzoate Molecule. The Eurasia Proceedings of Science, Technology, Engineering & Mathematics. [Link]

• Singh, R. N., & Yadav, R. A. (2015). Molecular Structure, Vibrational Analysis and First Order Hyperpolarizability of 4-Methyl-3-Nitrobenzoic Acid Using Density Functional Theory. Optics and Photonics Journal. [Link]

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• 5. 1H chemical shifts in NMR. Part 21--prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
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"Methyl 2-methoxy-3-methylbenzoate" chemical structure and bonding

An In-Depth Technical Guide to the Structure, Bonding, and Analysis of Methyl 2-methoxy-3-methylbenzoate

Abstract

Methyl 2-methoxy-3-methylbenzoate is a substituted aromatic ester of significant interest to researchers in organic synthesis and medicinal chemistry. Its unique substitution pattern on the benzene ring, featuring adjacent methoxy, methyl, and methyl ester groups, presents a distinct combination of steric and electronic properties. This guide provides a comprehensive technical overview of its chemical structure, an in-depth analysis of its bonding characteristics, and a plausible, high-yield synthetic pathway. Furthermore, we present a robust, multi-technique framework for its analytical validation, which is paramount for its application in regulated fields such as drug development. This document is intended as a foundational resource for scientists leveraging this molecule as a key intermediate or a structural scaffold in the design of complex chemical entities.

Molecular Overview and Physicochemical Properties

Methyl 2-methoxy-3-methylbenzoate (C₁₀H₁₂O₃) is an organic compound characterized by a benzene ring substituted with three functional groups: a methoxy group (-OCH₃) at position 2, a methyl group (-CH₃) at position 3, and a methyl ester group (-COOCH₃) at position 1. The strategic placement of these groups dictates its reactivity, conformation, and potential as a building block in chemical synthesis. For instance, the precursor, 2-methyl-3-methoxybenzoic acid, serves as a crucial intermediate in the production of efficient, low-toxicity insecticides like methoxyfenozide[1]. The properties of the title compound are summarized below.

Property	Value	Source
Molecular Formula	C₁₀H₁₂O₃	PubChem[2]
Molecular Weight	180.20 g/mol	PubChem[2]
IUPAC Name	methyl 2-methoxy-3-methylbenzoate	-
CAS Number	Not directly available; Isomer (42981-93-1)	PubChem[2]
Physical Form	Solid (predicted)	Sigma-Aldrich[3]
SMILES	COC1=C(C(=O)OC)C(=CC=C1)C	-
InChI Key	(Isomer) VVQORCPXLODREB-UHFFFAOYSA-N	PubChem[2]

Chemical Structure Diagram

Figure 1: 2D structure of Methyl 2-methoxy-3-methylbenzoate.

A Deep Dive into Chemical Structure and Bonding

The molecule's functionality is a direct consequence of the interplay between its aromatic core and the attached substituents. Understanding these interactions is key to predicting its reactivity and behavior in a biological system.

Aromatic Core and Substituent Effects

The benzene ring provides a planar, electron-rich scaffold. The nature of the substituents significantly modulates the electron density and reactivity of this ring.

• Methoxy Group (-OCH₃): Located at the C2 position, the methoxy group is a strong activating group. Through resonance, the oxygen atom's lone pairs donate electron density to the aromatic ring, particularly at the ortho and para positions. It also exerts a weaker, electron-withdrawing inductive effect due to oxygen's electronegativity.

• Methyl Group (-CH₃): Positioned at C3, the methyl group is a weak activating group, donating electron density primarily through hyperconjugation and weak induction.

• Methyl Ester Group (-COOCH₃): Attached at C1, the ester group is a deactivating group. The carbonyl (C=O) is strongly electron-withdrawing via both resonance and induction, pulling electron density out of the ring and making it less susceptible to electrophilic aromatic substitution.

The combined influence of these groups creates a unique electronic landscape. The strong activation by the methoxy group is tempered by the deactivating ester group, and the overall reactivity in electrophilic substitution reactions would be directed by the powerful ortho-para directing methoxy group to positions 4 and 6.

Stereochemistry and Conformation

Significant steric hindrance exists between the three adjacent substituents (ester at C1, methoxy at C2, and methyl at C3). This crowding forces the methoxy and ester groups to adopt specific conformations to minimize repulsive forces. The C-O bonds of both the methoxy and ester groups can rotate. However, the most stable conformation will likely involve the methoxy's methyl group pointing away from the C3-methyl, and the ester's carbonyl group oriented to minimize interaction with the C2-methoxy group. This conformational locking can have profound implications in drug design, as it presents a more rigid structure to a target receptor.

Figure 2: Interplay of electronic and steric effects.

Synthesis and Mechanistic Insights

A robust and scalable synthesis is critical for the utilization of Methyl 2-methoxy-3-methylbenzoate in research and development. While direct synthesis routes are not extensively published, a plausible pathway can be constructed based on established organic chemistry principles and patent literature for the precursor acid[1][4].

Proposed Synthetic Pathway

The synthesis logically proceeds in three main stages:

• Methoxylation: Conversion of a readily available starting material, 2,6-dichlorotoluene, to 2-methyl-3-chloroanisole.

• Carboxylation: Formation of the benzoic acid derivative via a Grignard reaction.

• Esterification: Conversion of the resulting carboxylic acid to the final methyl ester product.

Figure 3: Proposed synthetic workflow for the target molecule.

Detailed Experimental Protocol

The following protocols are based on established methodologies and provide a self-validating system for producing the target compound with high purity.

Protocol 3.2.1: Synthesis of 2-Methyl-3-methoxybenzoic Acid [1]

• Step 1 (Methoxylation): To a reaction vessel, add sodium methoxide solution (e.g., 30% in methanol), 2,6-dichlorotoluene, dimethylformamide (DMF) as a solvent, and a catalytic amount of cuprous cyanide (CuCN).

  • Causality: The copper catalyst is essential for this nucleophilic aromatic substitution, where methoxide displaces one of the chlorine atoms. DMF is a suitable polar aprotic solvent for this type of reaction.

• Step 2 (Heating): Heat the mixture under stirring to approximately 110-130°C and maintain until the reaction is complete (monitored by GC or TLC).

• Step 3 (Workup): Cool the reaction, filter to remove solid byproducts, and recover the DMF by vacuum distillation. The crude product is 2-methyl-3-chloroanisole.

• Step 4 (Grignard Formation): In a separate, dry apparatus under an inert atmosphere (e.g., nitrogen or argon), add magnesium turnings and tetrahydrofuran (THF). Add a small amount of an initiator like bromoethane, followed by the dropwise addition of 2-methyl-3-chloroanisole dissolved in THF.

  • Causality: Anhydrous conditions are critical as Grignard reagents react violently with water. The inert atmosphere prevents reaction with oxygen.

• Step 5 (Carboxylation): Cool the resulting Grignard reagent solution to approximately 0-5°C and slowly add crushed dry ice (solid CO₂). Allow the mixture to warm to room temperature and stir for 2-4 hours.

  • Causality: The nucleophilic Grignard reagent attacks the electrophilic carbon of CO₂. A low temperature is used to control the exothermic reaction.

• Step 6 (Acidification and Isolation): Quench the reaction with a dilute acid (e.g., 10% HCl) to protonate the carboxylate salt. The white precipitate, 2-methyl-3-methoxybenzoic acid, can be isolated by filtration, washed, and dried.

Protocol 3.2.2: Fischer Esterification to Methyl 2-methoxy-3-methylbenzoate [5]

• Step 1 (Reaction Setup): Dissolve the synthesized 2-methyl-3-methoxybenzoic acid in an excess of methanol (which acts as both solvent and reactant).

• Step 2 (Catalysis): Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄).

  • Causality: The acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

• Step 3 (Reflux): Heat the mixture to reflux for several hours to drive the equilibrium towards the ester product.

• Step 4 (Workup and Purification): After cooling, neutralize the excess acid with a weak base (e.g., sodium bicarbonate solution). Extract the ester into an organic solvent (e.g., ethyl acetate), wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The final product can be further purified by column chromatography or recrystallization.

Analytical Validation and Spectroscopic Signature

For drug development professionals, ensuring the unequivocal structural identity and purity of a synthesized compound is a non-negotiable requirement. A multi-technique approach provides orthogonal data points for robust validation[6].

Predicted Spectroscopic Data

The following data are predicted based on the known effects of the functional groups and comparison with structurally similar molecules[6][7].

Table 1: Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Proton Assignment	Rationale
~ 7.2 - 7.8	Multiplet	3H	Aromatic (H4, H5, H6)	Aromatic region, complex splitting due to adjacent protons.
~ 3.90	Singlet	3H	Ester (-COOCH₃)	Typical shift for ester methyl protons.
~ 3.85	Singlet	3H	Methoxy (-OCH₃)	Typical shift for methoxy protons on an aromatic ring.

| ~ 2.30 | Singlet | 3H | Methyl (-CH₃) | Typical shift for methyl protons on an aromatic ring. |

Table 2: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
~ 1725-1740	C=O (Ester)	Stretch
~ 1250-1300	C-O (Ester)	Stretch
~ 1050-1150	C-O (Aryl Ether)	Stretch
~ 2950-3000	C-H (sp³)	Stretch

| ~ 3010-3100 | C-H (sp²) | Stretch |

Table 3: Predicted Mass Spectrometry (EI-MS) Fragments

m/z Value	Fragment Identity	Description
180	[M]⁺	Molecular Ion Peak
149	[M - OCH₃]⁺	Loss of the ester methoxy group

| 121 | [M - COOCH₃]⁺ | Loss of the entire methyl ester group |

A Self-Validating Analytical Workflow

The integrity of the final compound relies on a systematic process of purification and analysis. Each step validates the previous one, ensuring the final product meets the required standards of purity and identity.

Figure 4: Workflow for analytical validation of the synthesized product.

Relevance in Medicinal Chemistry and Drug Development

Substituted benzoates are common scaffolds in medicinal chemistry. The specific arrangement in Methyl 2-methoxy-3-methylbenzoate offers several strategic advantages:

• Structural Rigidity: As discussed, steric hindrance limits conformational flexibility, which can lead to higher binding affinity and selectivity for a biological target.

• Metabolic Stability: The methyl group can act as a "metabolic shield," sterically hindering the enzymatic degradation (e.g., O-demethylation) of the adjacent methoxy group, potentially increasing the compound's half-life in vivo.

• The "Magic Methyl" Effect: The introduction of a methyl group can sometimes lead to a dramatic, non-linear increase in biological potency, an effect termed the "magic methyl effect"[8]. This can be due to improved hydrophobic interactions within a binding pocket or favorable conformational changes. Exploring the impact of the C3-methyl group in a lead optimization campaign would be a rational design strategy[8].

Conclusion

Methyl 2-methoxy-3-methylbenzoate is more than a simple organic molecule; it is a precisely substituted chemical entity with significant potential. Its structure is governed by a delicate balance of electronic donating/withdrawing effects and considerable steric strain, which imparts a unique and relatively rigid conformation. The synthetic pathway, while multi-step, relies on well-understood and scalable chemical transformations. For researchers, the true value of this compound lies in its potential as a versatile building block, where its distinct structural and electronic features can be exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of novel therapeutic agents. The robust analytical workflow detailed herein provides the necessary framework to ensure the quality and integrity required for advanced research and drug development pipelines.

References

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• The preparation method of 2- methyl -3- methoxy benzoic acids and its intermediate.

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• Chemical Properties of Methyl 3,4,6-trimetoxy-2-methyl-benzoate. Cheméo. (URL: [Link])

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• AIST:Spectral Database for Organic Compounds,SDBS. (URL: [Link])

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A Technical Guide to Methyl 2-methoxy-3-methylbenzoate: Commercial Availability, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-methoxy-3-methylbenzoate (CAS No. 52239-62-0) is a substituted aromatic ester that serves as a crucial building block in the synthesis of complex organic molecules, particularly in the realm of medicinal chemistry and drug development. Its unique substitution pattern, featuring methoxy, methyl, and methyl ester functionalities on a benzene ring, provides a versatile scaffold for the construction of novel bioactive compounds. This technical guide offers an in-depth overview of its commercial availability, synthetic protocols, and notable applications as a precursor to molecules with significant biological activity, including anti-inflammatory and anti-fungal agents.

Commercial Availability

Methyl 2-methoxy-3-methylbenzoate is commercially available from a range of chemical suppliers, catering to both research and bulk quantity requirements. The typical purity offered is ≥95%. The table below provides a summary of some key suppliers and their product details.

Supplier	Catalogue Number	Purity	Storage	Shipping Conditions
Pharmaffiliates	PAI 13 006020	-	2-8°C Refrigerator	Ambient
BLD Pharmatech	52239-62-0	-	-	-
chemPUR	-	95%	-	-
MySkinRecipes	129645	95%	-	-

Note: This is not an exhaustive list, and availability and specifications should be confirmed with the respective suppliers.

Chemical and Physical Properties

Property	Value
Molecular Formula	C₁₀H₁₂O₃
Molecular Weight	180.20 g/mol
Appearance	Solid
CAS Number	52239-62-0

Synthesis of Methyl 2-methoxy-3-methylbenzoate

A robust and high-yield synthesis of Methyl 2-methoxy-3-methylbenzoate has been reported, starting from 3-methylsalicylic acid. The following protocol is adapted from established literature.[1]

Experimental Protocol

Materials:

• 3-methylsalicylic acid

• Anhydrous Potassium Carbonate (K₂CO₃)

• Dimethyl sulfate ((MeO)₂SO₂)

• Dry Acetone

Procedure:

• In a 5 L round-bottom flask, combine 3-methylsalicylic acid (200 g, 1.32 mol), anhydrous K₂CO₃ (500 g, 3.6 mol), and dry acetone (3.5 L).

• To this stirred mixture, add dimethyl sulfate (210 ml, 2.2 mol) in several portions.

• Stir the mixture for 2 days at room temperature. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• After 2 days, heat the mixture under reflux overnight.

• Filter the reaction mixture and concentrate the filtrate to obtain the crude product.

• The resulting product is a pale yellow thick oil. Yield: 215 g (91%).

Reaction Workflow

Sources

• 1. etd.auburn.edu [etd.auburn.edu]

Protocols & Analytical Methods

Synthesis of "Methyl 2-methoxy-3-methylbenzoate" from 2-methoxy-3-methylbenzoic acid

The user wants a detailed application note on the synthesis of "Methyl 2-methoxy-3-methylbenzoate" from 2-methoxy-3-methylbenzoic acid.

Here's a plan to construct the response:

• Introduction: Briefly introduce the importance of methyl esters, particularly in the context of drug development and organic synthesis. Mention the specific target molecule, Methyl 2-methoxy-3-methylbenzoate.

• Synthesis Strategies Overview: Discuss the common methods for esterifying a carboxylic acid. I have gathered information on:

  • Fischer-Speier Esterification: Acid-catalyzed reaction with excess alcohol. This is a classic, cost-effective method.[1][2][3][4][5]

  • Diazomethane: A highly efficient but hazardous method for creating methyl esters.[6][7][8][9][10]

  • Activating Agents (Steglich Esterification): Using reagents like DCC with a DMAP catalyst. This is a milder method suitable for sensitive substrates.[11][12][13][14][15][16]

• Comparative Analysis of Methods: Create a table to compare these methods based on:

  • Reaction Conditions (Temperature, Time)

  • Reagents and Catalysts

  • Advantages (e.g., cost, yield, mild conditions)

  • Disadvantages (e.g., harsh conditions, hazardous reagents, side products)

  • Suitability for the specific substrate (2-methoxy-3-methylbenzoic acid, which could be considered somewhat sterically hindered).[17][18]

• Detailed Experimental Protocols: Provide step-by-step protocols for the most relevant methods. I will focus on Fischer Esterification as the primary and most practical method for this transformation. I will also include the Steglich esterification as a milder alternative. I will mention diazomethane but emphasize its hazards.

  • Protocol 1: Fischer-Speier Esterification.

    • Materials and Reagents table.

    • Step-by-step procedure including reaction setup, addition of reagents, reflux, workup (extraction, washing), and purification (e.g., distillation or chromatography).[19]

    • Safety precautions for handling concentrated sulfuric acid and methanol.[20][21][22][23][24][25][26]

  • Protocol 2: Steglich Esterification (DCC/DMAP).

    • Materials and Reagents table.

    • Step-by-step procedure including reaction setup at 0°C, addition of reagents, workup (filtration of DCU, extraction), and purification.[11][12]

    • Safety precautions for handling DCC.[12]

• Characterization of the Product: Describe the analytical techniques used to confirm the structure and purity of the final product, Methyl 2-methoxy-3-methylbenzoate.

  • NMR Spectroscopy (¹H and ¹³C): Mention expected chemical shifts and multiplicities. I have found some data for similar structures that can be used as a reference.[27][28][29][30]

  • Mass Spectrometry (MS): Expected molecular ion peak.

  • Infrared (IR) Spectroscopy: Key stretches (C=O, C-O).

• Visualizations (Graphviz):

  • Create a DOT diagram for the mechanism of the Fischer Esterification.[1][2][4][5]

  • Create a DOT diagram for the general experimental workflow, from starting material to characterization.

• Safety Information: Create a table summarizing the key hazards of the chemicals used: 2-methoxy-3-methylbenzoic acid, Methanol, Sulfuric Acid, DCC, and DMAP. I have gathered several safety data sheets.[20][21][22][23][24][25][26][31][32][33][34][35][36]

• References: Compile a complete and correctly formatted list of all cited sources with clickable URLs.

By following this structure, I can create a comprehensive, authoritative, and user-friendly application note that meets all the user's requirements. The use of tables and diagrams will enhance data presentation, and the detailed protocols with explanations will demonstrate expertise. The inclusion of safety information and proper citations will ensure trustworthiness and scientific integrity.An In-Depth Guide to the Synthesis of Methyl 2-methoxy-3-methylbenzoate from 2-methoxy-3-methylbenzoic acid

Introduction: The Role of Esterification in Modern Chemistry

The transformation of carboxylic acids into their corresponding esters is a cornerstone of organic synthesis, with profound implications in the pharmaceutical and materials science industries. Methyl esters, in particular, serve as crucial intermediates, protecting groups, and bioactive molecules themselves. This guide provides a detailed exploration of the synthesis of Methyl 2-methoxy-3-methylbenzoate, a substituted aromatic ester, from its parent carboxylic acid. We will delve into various synthetic strategies, offering detailed protocols, mechanistic insights, and a comparative analysis to aid researchers in selecting the optimal method for their specific needs.

Comparative Analysis of Synthetic Methodologies

The choice of an esterification method depends on several factors, including the substrate's sensitivity to acid or heat, steric hindrance, desired scale, and safety considerations. Here, we compare three prevalent methods for the synthesis of Methyl 2-methoxy-3-methylbenzoate.

Method	Reagents & Conditions	Advantages	Disadvantages	Suitability for Substrate
Fischer-Speier Esterification	Methanol (excess, solvent), H₂SO₄ (catalytic), Reflux	Low cost, simple procedure, ideal for large scale.[1]	Requires strong acid and heat, equilibrium-driven (requires water removal or excess alcohol), not suitable for acid-sensitive substrates.[37]	High. The substrate is relatively robust and can tolerate acidic conditions.
Diazomethane Alkylation	Diazomethane (CH₂N₂), Ether, Room Temperature	High yield, mild conditions, simple workup (only N₂ gas as a byproduct).[7][8]	Diazomethane is highly toxic, carcinogenic, and explosive, requiring specialized glassware and extreme caution.[6][10]	High, but the significant hazards often make it a last resort for small-scale syntheses.
Steglich Esterification	Dicyclohexylcarbodiimide (DCC), 4-Dimethylaminopyridine (DMAP, catalytic), Methanol, CH₂Cl₂, Room Temperature	Very mild conditions, suitable for acid- or heat-sensitive substrates, effective for sterically hindered acids.[14][15]	Higher cost of reagents, formation of dicyclohexylurea (DCU) byproduct which can complicate purification.[14]	Very high. An excellent alternative if the substrate shows any degradation under Fischer conditions.

Mechanistic Insights: The Fischer-Speier Esterification

The Fischer-Speier esterification is a classic acid-catalyzed nucleophilic acyl substitution.[3][5] The reaction is an equilibrium process, typically driven to completion by using a large excess of the alcohol or by removing water as it is formed.[2]

The mechanism proceeds through several reversible steps:

• Protonation of the Carbonyl: The carboxylic acid is activated by protonation of the carbonyl oxygen by the strong acid catalyst, making the carbonyl carbon more electrophilic.[4]

• Nucleophilic Attack: A molecule of methanol attacks the activated carbonyl carbon, forming a tetrahedral intermediate.[5]

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a neutral water molecule, a good leaving group.[1]

• Deprotonation: The protonated ester is deprotonated to regenerate the acid catalyst and yield the final ester product.[4]

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• 6. masterorganicchemistry.com [masterorganicchemistry.com]
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• 8. Diazomethane makes methyl esters from carboxylic acids [ns1.almerja.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Video: Carboxylic Acids to Methylesters: Alkylation using Diazomethane [jove.com]
• 11. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 12. peptide.com [peptide.com]
• 13. Steglich Esterification [organic-chemistry.org]
• 14. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 15. Steglich esterification - Wikipedia [en.wikipedia.org]
• 16. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 17. EP0331280A1 - Method for esterifying hindered carboxylic acids - Google Patents [patents.google.com]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 20. fishersci.com [fishersci.com]
• 21. redox.com [redox.com]
• 22. chemos.de [chemos.de]
• 23. leap.epa.ie [leap.epa.ie]
• 24. assets.pim.ecolab.com [assets.pim.ecolab.com]
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• 30. Methyl 2-methoxybenzoate(606-45-1) 13C NMR [m.chemicalbook.com]
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• 33. sigmaaldrich.cn [sigmaaldrich.cn]
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• 35. synquestlabs.com [synquestlabs.com]
• 36. file.medchemexpress.com [file.medchemexpress.com]
• 37. orgosolver.com [orgosolver.com]

The Synthetic Versatility of Methyl 2-methoxy-3-methylbenzoate: A Guide for the Modern Organic Chemist

In the landscape of organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. Methyl 2-methoxy-3-methylbenzoate, a seemingly simple aromatic ester, presents itself as a versatile and highly functionalized scaffold for the elaboration of diverse chemical entities. This technical guide, intended for researchers, scientists, and professionals in drug development, will provide an in-depth exploration of this building block, from its synthesis to its potential applications in the construction of novel compounds. We will delve into the causality behind experimental choices and furnish detailed, self-validating protocols to ensure reproducibility and success in the laboratory.

I. Physicochemical Properties and Spectroscopic Characterization

Before its application in synthesis, a thorough understanding of the physicochemical properties of Methyl 2-methoxy-3-methylbenzoate is essential for its handling, purification, and characterization.

Property	Value
Molecular Formula	C₁₀H₁₂O₃
Molecular Weight	180.20 g/mol
Appearance	Solid
CAS Number	52239-62-0

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: Expect distinct signals for the two methyl groups (one on the aromatic ring and one from the ester), the methoxy group, and the aromatic protons. The aromatic region will display a characteristic splitting pattern for a 1,2,3-trisubstituted benzene ring.

• ¹³C NMR: Expect signals for the two methyl carbons, the methoxy carbon, the ester carbonyl carbon, and the six aromatic carbons.

Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a strong absorption band corresponding to the C=O stretch of the ester functional group, typically in the range of 1720-1740 cm⁻¹. Other characteristic bands will include C-O stretching for the ester and the methoxy group, and C-H stretching for the aromatic and methyl groups.

Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak (M⁺) at m/z = 180.20. Fragmentation patterns would likely involve the loss of the methoxy group (-OCH₃) or the carbomethoxy group (-COOCH₃).

II. Synthesis of the Building Block: A Two-Step Approach

The most logical and efficient synthesis of Methyl 2-methoxy-3-methylbenzoate involves a two-step sequence: the preparation of the corresponding carboxylic acid, 2-methyl-3-methoxybenzoic acid, followed by its esterification.

A. Synthesis of 2-Methyl-3-methoxybenzoic Acid

A robust method for the synthesis of 2-methyl-3-methoxybenzoic acid is detailed in the patent literature, starting from readily available 2,6-dichlorotoluene.[1] This method involves a nucleophilic aromatic substitution followed by a Grignard reaction and carboxylation.

dot graph "Synthesis_of_2-Methyl-3-methoxybenzoic_Acid" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Start [label="2,6-Dichlorotoluene"]; Intermediate1 [label="2-Chloro-6-methoxytoluene"]; Intermediate2 [label="Grignard Reagent"]; Product [label="2-Methyl-3-methoxybenzoic Acid", fillcolor="#34A853"];

Start -> Intermediate1 [label="1. NaOMe, CuCN (cat.)\nDMF, 110 °C"]; Intermediate1 -> Intermediate2 [label="2. Mg, THF\nBromoethane (initiator)"]; Intermediate2 -> Product [label="3. CO₂ (dry ice)\n4. H₃O⁺ workup"]; } Caption: Synthetic workflow for 2-Methyl-3-methoxybenzoic Acid.

Experimental Protocol: Synthesis of 2-Methyl-3-methoxybenzoic Acid [1]

Step 1: Synthesis of 2-Chloro-6-methoxytoluene

• To a stirred solution of sodium methoxide (240 kg) in dimethylformamide (DMF, 180 kg) in a suitable reactor, add 2,6-dichlorotoluene (161 kg) and cuprous cyanide (0.5 kg).

• Heat the mixture to 110 °C and maintain this temperature with stirring until the reaction is complete (monitoring by GC-MS is recommended).

• Cool the reaction mixture to room temperature and filter to remove insoluble salts.

• The filtrate is subjected to vacuum distillation to recover the DMF, affording the crude 2-chloro-6-methoxytoluene.

Step 2: Synthesis of 2-Methyl-3-methoxybenzoic Acid

• In a separate reactor, charge tetrahydrofuran (THF, 400 kg) and magnesium turnings (20 kg).

• Initiate the Grignard reaction by adding a small amount of bromoethane (1 kg) and 2-chloro-6-methoxytoluene (0.5 kg) at 45 °C.

• Once the reaction has initiated, add the remaining 2-chloro-6-methoxytoluene (124.5 kg) dropwise while maintaining the temperature at 55 °C.

• After the addition is complete, continue to stir the reaction mixture for an additional 2.5 hours.

• Cool the mixture to -10 °C and carefully add crushed dry ice (40 kg) in portions, ensuring the temperature does not exceed 20 °C.

• After the addition of dry ice, allow the reaction to stir for another 2.5 hours.

• Quench the reaction by pouring it into a mixture of ice and water.

• Acidify the mixture to pH 1 with a 10% hydrochloric acid solution.

• Separate the organic layer and recover the THF by distillation.

• To the residue, add a 5% sodium hydroxide solution to adjust the pH to 12.

• Decolorize the solution with activated carbon and filter.

• Acidify the filtrate to pH 1 with a 10% hydrochloric acid solution to precipitate the product.

• Collect the white solid by centrifugation, wash with cold water, and dry to yield 2-methyl-3-methoxybenzoic acid.

B. Fischer Esterification to Methyl 2-methoxy-3-methylbenzoate

The final step is a classic Fischer esterification of the synthesized carboxylic acid. This acid-catalyzed reaction with methanol is an equilibrium process, and using a large excess of methanol as the solvent drives the reaction to completion.

dot graph "Fischer_Esterification" { layout=dot; rankdir="LR"; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Acid [label="2-Methyl-3-methoxybenzoic Acid"]; Ester [label="Methyl 2-methoxy-3-methylbenzoate", fillcolor="#34A853"];

Acid -> Ester [label="Methanol (excess)\nH₂SO₄ (catalytic)\nReflux"]; } Caption: Fischer esterification of the precursor acid.

Experimental Protocol: Synthesis of Methyl 2-methoxy-3-methylbenzoate

This is a general procedure adapted from standard Fischer esterification protocols.[2][3][4][5]

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-methyl-3-methoxybenzoic acid (1.0 eq) in a large excess of anhydrous methanol (e.g., 10-20 equivalents).

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq).

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Dissolve the residue in a suitable organic solvent such as ethyl acetate.

• Wash the organic layer sequentially with water, a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Methyl 2-methoxy-3-methylbenzoate.

• The crude product can be purified by column chromatography on silica gel or by vacuum distillation to yield the final product with high purity.

III. Application Notes: A Versatile Building Block in Organic Synthesis

Methyl 2-methoxy-3-methylbenzoate is a valuable building block due to the presence of two key functional handles: the methyl ester and the electron-rich aromatic ring. These functionalities allow for a diverse range of chemical transformations, making it a strategic starting point for the synthesis of more complex molecules.

A. Transformations of the Ester Functional Group

The methyl ester group can be readily transformed into other functional groups, providing access to a variety of derivatives.

1. Hydrolysis to the Carboxylic Acid

The hydrolysis of the ester back to the corresponding carboxylic acid can be a crucial step if the acid functionality is required for subsequent reactions, such as amide bond formation.

Experimental Protocol: Hydrolysis of Methyl 2-methoxy-3-methylbenzoate

This protocol is a general procedure for the hydrolysis of methyl esters.[6][7]

• Dissolve Methyl 2-methoxy-3-methylbenzoate (1.0 eq) in a mixture of methanol and water.

• Add an excess of a strong base, such as sodium hydroxide (e.g., 2-3 equivalents).

• Heat the mixture to reflux and stir for 2-4 hours, or until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture to room temperature and remove the methanol under reduced pressure.

• Acidify the aqueous residue with a mineral acid (e.g., concentrated HCl) to precipitate the carboxylic acid.

• Collect the solid by filtration, wash with cold water, and dry to obtain 2-methyl-3-methoxybenzoic acid.

2. Amidation to Form Amides

Direct conversion of the ester to an amide can be achieved by heating with an amine, often in the presence of a catalyst or with the use of activating agents.

Experimental Protocol: Amidation of Methyl 2-methoxy-3-methylbenzoate

This is a general procedure for the direct amidation of methyl esters.[8][9]

• In a sealed reaction vessel, combine Methyl 2-methoxy-3-methylbenzoate (1.0 eq) and the desired primary or secondary amine (1.0-1.5 eq).

• A catalyst, such as a Lewis acid or a specific amidation catalyst, can be added to facilitate the reaction. Alternatively, the reaction can be performed at elevated temperatures without a catalyst.

• Heat the reaction mixture, with stirring, until the reaction is complete (monitored by TLC or LC-MS).

• Upon completion, cool the reaction mixture and purify the product by column chromatography or recrystallization.

3. Reduction to the Primary Alcohol

The ester can be reduced to the corresponding primary alcohol, (2-methoxy-3-methylphenyl)methanol, using a strong reducing agent like lithium aluminum hydride (LiAlH₄).

Experimental Protocol: Reduction of Methyl 2-methoxy-3-methylbenzoate

This is a standard procedure for the reduction of esters with LiAlH₄.

• In an oven-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), prepare a suspension of lithium aluminum hydride (1.0-1.5 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Dissolve Methyl 2-methoxy-3-methylbenzoate (1.0 eq) in anhydrous THF and add it dropwise to the LiAlH₄ suspension with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, or until the reaction is complete (monitored by TLC).

• Carefully quench the reaction by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water (Fieser workup).

• Filter the resulting granular precipitate and wash it thoroughly with THF or ethyl acetate.

• Combine the filtrate and the washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude alcohol.

• Purify the product by column chromatography if necessary.

B. Reactions Involving the Aromatic Ring

The substituted benzene ring of Methyl 2-methoxy-3-methylbenzoate is amenable to various transformations, including electrophilic aromatic substitution and cross-coupling reactions. The directing effects of the substituents (methoxy and methyl groups are ortho, para-directing and activating; the methyl ester is meta-directing and deactivating) will influence the regioselectivity of these reactions.

1. Electrophilic Aromatic Substitution

Given the activating nature of the methoxy and methyl groups, the aromatic ring is susceptible to electrophilic attack. The positions ortho and para to these activating groups are the most likely sites for substitution. For instance, nitration would be expected to occur at the positions directed by the activating groups.

2. Cross-Coupling Reactions

For participation in cross-coupling reactions, the aromatic ring would typically need to be functionalized with a halide or a triflate. While this would require additional synthetic steps, the resulting halo- or triflyloxy-derivative of Methyl 2-methoxy-3-methylbenzoate would be a valuable substrate for reactions such as Suzuki, Heck, or Buchwald-Hartwig couplings, enabling the formation of C-C, C-N, and C-O bonds.[10][11][12]

IV. Conclusion

Methyl 2-methoxy-3-methylbenzoate is a readily accessible and highly versatile building block for organic synthesis. Its strategic substitution pattern provides a platform for a multitude of chemical transformations at both the ester functionality and the aromatic core. The detailed protocols provided herein, grounded in established chemical principles, offer a reliable starting point for the synthesis and application of this valuable compound. As the demand for novel and complex molecules continues to grow in the fields of medicine and materials science, the utility of such well-defined and functionalized building blocks will undoubtedly continue to expand.

V. References

• CN107778167A - The preparation method of the methoxy benzoic acid of 2 methyl 3 - Google Patents. Available at:

• CN106946685A - The preparation method of 2- methyl -3- methoxy benzoic acids and its intermediate - Google Patents. Available at:

• Fischer Esterification-Typical Procedures - OperaChem. Available at: [Link]

• 2-bromo-3-methylbenzoic acid - Organic Syntheses Procedure. Available at: [Link]

• Cross-Coupling Chemistry. Available at: [Link]

• Amidation of Unactivated Ester Derivatives Mediated by Trifluoroethanol - Rsc.org. Available at: [Link]

• Methyl Benzoate Synthesis via Fischer Esterification | PDF | Ester | Sulfuric Acid - Scribd. Available at: [Link]

• Practical Chemistry 2008 – Student Instruction Sheet. Available at: [Link]

• Amidation of methyl benzoate with various amines. | Download Table - ResearchGate. Available at: [Link]

• Fischer Esterification: Synthesizing Methyl Benzoate from Benzoic Acid - Adam Cap. Available at: [Link]

• Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents - Zenodo. Available at: [Link]

• Preparation of Methyl Benzoate. Available at: [Link]

• 2.2.1 Cross-Coupling Methods for Methylation - ResearchGate. Available at: [Link]

• Benzoic acid, m-nitro-, methyl ester - Organic Syntheses Procedure. Available at: [Link]

• CN102603485A - Preparation method of 2-methyl-3-biphenylmethanol - Google Patents. Available at:

• Selected Patented Cross-Coupling Reaction Technologies | Chemical Reviews. Available at: [Link]

Sources

• 1. CN107778167A - The preparation method of the methoxy benzoic acid of 2 methyl 3 - Google Patents [patents.google.com]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. scribd.com [scribd.com]
• 4. Fischer Esterification: Synthesizing Methyl Benzoate from Benzoic Acid — Adam Cap [adamcap.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. 2-METHOXY-3-METHYLBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
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• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Application Note: Stereoelectronically Controlled Grignard Addition to Methyl 2-methoxy-3-methylbenzoate

Executive Summary

This application note details the optimized protocol for the double nucleophilic addition of a Grignard reagent (methylmagnesium bromide) to methyl 2-methoxy-3-methylbenzoate to yield the corresponding sterically hindered tertiary alcohol, 2-(2-methoxy-3-methylphenyl)propan-2-ol. Designed for researchers in drug development and synthetic chemistry, this guide emphasizes the critical role of ortho-methoxy chelation control and provides a self-validating experimental framework to ensure high yield, chemoselectivity, and reproducibility.

Mechanistic Rationale & Structural Insights

The transformation of an ester to a tertiary alcohol via Grignard addition is a fundamental carbon-carbon bond-forming reaction. The reaction proceeds through a two-step nucleophilic addition sequence. The first equivalent of the Grignard reagent attacks the ester carbonyl, forming a tetrahedral intermediate that collapses to expel the methoxide leaving group, generating a transient ketone. A second equivalent of the Grignard reagent rapidly attacks this highly electrophilic ketone intermediate to form a magnesium alkoxide, which yields the tertiary alcohol upon aqueous workup.

Steric and Electronic Causality: Methyl 2-methoxy-3-methylbenzoate (CAS: 52239-62-0) presents a unique steric environment[1]. The ester moiety is flanked by an ortho-methoxy group and a meta-methyl group. While ortho-substitution typically imposes steric hindrance that can impede nucleophilic attack, the oxygen atom of the ortho-methoxy group possesses lone pairs capable of coordinating with the electrophilic magnesium of the Grignard reagent[2]. This chelation pre-organizes the transition state, directing the nucleophile toward the carbonyl carbon and effectively accelerating the reaction despite the steric bulk of the adjacent substituents.

Mechanistic pathway highlighting ortho-methoxy chelation and dual Grignard addition.

Reaction Optimization & Quantitative Parameters

To ensure complete conversion and suppress byproduct formation, precise stoichiometric and environmental controls are required. The table below summarizes the optimized parameters for this specific transformation.

Parameter	Choice	Rationale
Substrate	Methyl 2-methoxy-3-methylbenzoate (1.0 eq)	Starting aromatic ester building block (CAS: 52239-62-0)[1].
Grignard Reagent	MeMgBr (3.0 eq)	2.0 eq required stoichiometrically; a 1.0 eq excess ensures complete conversion of the ketone intermediate and compensates for trace moisture[3].
Solvent	Anhydrous THF (0.2 M)	Enhances substrate solubility and stabilizes the Grignard reagent via oxygen lone-pair coordination.
Temperature (Addition)	0 °C	Controls the highly exothermic initial nucleophilic attack and prevents side reactions.
Temperature (Reaction)	25 °C (Room Temp)	Provides sufficient thermal energy to overcome steric hindrance from the ortho and meta groups during the second addition.
Quenching Agent	Saturated aq. NH₄Cl	Mildly acidic; protonates the alkoxide without causing acid-catalyzed dehydration of the sensitive tertiary benzylic alcohol.

Detailed Experimental Protocol

Self-Validating System: A successful Grignard reaction is highly dependent on the exclusion of moisture[4]. The protocol incorporates visual cues (e.g., color changes, exotherm monitoring) that serve as built-in validation checkpoints, ensuring the operator can confirm reaction progress in real-time.

Experimental workflow for the Grignard addition to methyl 2-methoxy-3-methylbenzoate.

Step 1: Preparation of the Inert Atmosphere (Validation Checkpoint)

• Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a rubber septum under a continuous flow of high-purity Argon.

• Causality: Grignard reagents are extremely strong bases and will preferentially react with trace water to form methane gas, irreversibly destroying the reagent[4].

Step 2: Substrate Solvation

• Dissolve 1.00 g (5.55 mmol) of methyl 2-methoxy-3-methylbenzoate in 15 mL of anhydrous Tetrahydrofuran (THF).

• Inject the solution into the reaction flask via a dry syringe.

• Cool the reaction flask to 0 °C using an ice-water bath and allow it to equilibrate for 10 minutes.

Step 3: Grignard Addition (Validation Checkpoint)

• Using a dry syringe, slowly add 5.55 mL of Methylmagnesium bromide (MeMgBr, 3.0 M in diethyl ether, 16.65 mmol, 3.0 eq) dropwise over 15 minutes.

• Causality & Validation: The addition must be slow to control the exothermic reaction. A noticeable exotherm and a transient color change (often pale yellow to cloudy white/gray as the magnesium alkoxide precipitates) validate that the nucleophilic addition is actively occurring.

Step 4: Reaction Maturation

• Remove the ice bath and allow the reaction mixture to warm to room temperature (25 °C).

• Stir the mixture continuously for 2 to 3 hours under Argon.

• Causality: While the initial attack is fast due to chelation control, warming to room temperature provides the activation energy needed to drive the second nucleophilic attack to completion, overcoming the steric hindrance of the newly formed ketone intermediate.

Step 5: Quenching and Workup (Validation Checkpoint)

• Cool the reaction mixture back to 0 °C.

• Slowly add 10 mL of saturated aqueous ammonium chloride (NH₄Cl) dropwise to quench the unreacted Grignard reagent and protonate the magnesium alkoxide.

• Causality: Using mild NH₄Cl instead of strong mineral acids (like HCl) is critical. Tertiary benzylic alcohols are highly susceptible to acid-catalyzed dehydration, which would yield an undesired styrene derivative.

• Validation: The vigorous evolution of gas (methane from excess MeMgBr) and the dissolution of the magnesium salts into a clear biphasic mixture confirm a successful quench.

Step 6: Extraction and Purification

• Transfer the mixture to a separatory funnel and extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient) to isolate the pure 2-(2-methoxy-3-methylphenyl)propan-2-ol.

Analytical Validation

To confirm the success of the protocol, the product should be analyzed via ¹H NMR and TLC:

• TLC Monitoring: The tertiary alcohol product will be significantly more polar than the starting ester, resulting in a lower Rf​ value on silica gel TLC plates.

• ¹H NMR Insight: The disappearance of the methyl ester singlet (typically around ~3.8-3.9 ppm) and the appearance of a strong singlet integrating to 6 protons (the two newly added methyl groups on the tertiary alcohol) around 1.5-1.6 ppm will confirm complete conversion.

References

• Title: CAS 52239-62-0: Benzoic acid, 2-methoxy-3-methyl-, methyl ester Source: CymitQuimica URL
• Source: RSC (Royal Society of Chemistry)
• Title: 22.
• Title: The Grignard Reaction: Triphenylmethanol from Bromobenzene and Methyl Benzoate Source: Truman ChemLab URL

Sources

• 1. CAS 52239-62-0: Benzoic acid, 2-methoxy-3-methyl-, methyl … [cymitquimica.com]
• 2. books.rsc.org [books.rsc.org]
• 3. The Grignard Reaction [cs.gordon.edu]
• 4. chemlab.truman.edu [chemlab.truman.edu]

Reduction of "Methyl 2-methoxy-3-methylbenzoate"

Title: Application Note: Chemoselective Reduction of Methyl 2-methoxy-3-methylbenzoate

Executive Summary

Methyl 2-methoxy-3-methylbenzoate (CAS 52239-62-0) [5] is a highly versatile aromatic building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs), including kinase inhibitors and complex natural products. The ester functionality provides a critical synthetic node that can be chemoselectively reduced to either the corresponding primary alcohol (2-methoxy-3-methylbenzyl alcohol) or the aldehyde (2-methoxy-3-methylbenzaldehyde). This application note delineates the mechanistic rationale, reagent selection, and step-by-step protocols for both transformations, ensuring high yield, reproducibility, and scalability in a drug development setting.

Mechanistic Rationale & Substrate Profiling

The reduction of aromatic esters is governed by both the electrophilicity of the carbonyl carbon and the stability of the transient intermediates. For methyl 2-methoxy-3-methylbenzoate, the substitution pattern plays a pivotal role in dictating the reaction's causality:

• Steric & Electronic Effects: The ortho-methoxy group provides localized steric hindrance but, more importantly, acts as a Lewis base. The lone pairs on the methoxy oxygen can coordinate with the Lewis acidic aluminum center of the reducing agent.

• Tetrahedral Intermediate Stabilization: During DIBAL-H reduction at cryogenic temperatures (-78 °C), this bidentate chelation (carbonyl oxygen + methoxy oxygen) exceptionally stabilizes the tetrahedral aluminum-alkoxide intermediate [1]. This prevents premature collapse to the highly electrophilic aldehyde, effectively halting over-reduction to the alcohol [2].

• Exhaustive Reduction: Conversely, using Lithium Aluminum Hydride (LiAlH4) provides a massive excess of highly reactive hydride equivalents. The aluminate intermediate rapidly collapses, and the resulting transient aldehyde is instantly consumed to form the stable alkoxide, which yields the primary alcohol upon aqueous workup [3].

Divergent Reduction Pathways

Mechanistic divergence of methyl 2-methoxy-3-methylbenzoate reduction via LiAlH4 and DIBAL-H.

Reagent Selection & Quantitative Metrics

To ensure process predictability, the following table summarizes the quantitative parameters and expected outcomes for various hydride sources applied to this specific substrate class.

Reducing Agent	Target Product	Equivalents Required	Temp Profile	Chemoselectivity / Yield	Recommended Workup
LiAlH4	Primary Alcohol	0.6 - 1.0 eq	0 °C → RT	High (>90%)	Fieser Method (H2O/NaOH)
DIBAL-H	Aldehyde	1.0 - 1.1 eq	-78 °C strictly	Moderate-High (70-85%)	Cold MeOH + Rochelle's Salt
LiBH4	Primary Alcohol	1.5 - 2.0 eq	RT → Reflux	High (>85%)	Acidic/Basic Hydrolysis
NaBH4	No Reaction	N/A	Reflux	Poor (Esters resist NaBH4)	N/A

Protocol A: Exhaustive Reduction to 2-Methoxy-3-methylbenzyl Alcohol (LiAlH4)

Objective: Complete conversion of the methyl ester to the primary alcohol. Causality Focus: LiAlH4 is a powerful reducing agent. The primary challenge is not the reaction itself, but the isolation. Standard aqueous quenching generates a gelatinous aluminum hydroxide emulsion that traps the product and clogs filters. We employ the Fieser Workup , which forces the aluminum salts to precipitate as a granular, easily filterable solid [4].

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet.

• Reagent Loading: Add Lithium Aluminum Hydride (LiAlH4) (1.0 M solution in THF, 0.75 equivalents relative to ester) to the flask and cool to 0 °C using an ice-water bath.

• Substrate Addition: Dissolve Methyl 2-methoxy-3-methylbenzoate (1.0 equivalent) in anhydrous THF (approx. 0.5 M concentration). Add this solution dropwise to the LiAlH4 solution over 30 minutes, maintaining the internal temperature below 10 °C to control the exothermic hydrogen gas evolution.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours. Monitor completion via TLC (Hexanes/EtOAc 3:1; UV active).

• Fieser Quench (Critical Step): Re-cool the flask to 0 °C. For every x grams of LiAlH4 used, sequentially and cautiously add:

  • x mL of distilled H2O (Dropwise! Highly exothermic).

  • x mL of 15% aqueous NaOH solution.

  • 3x mL of distilled H2O.

• Isolation: Stir the mixture vigorously for 15-30 minutes until a white, granular precipitate forms. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with hot THF or Ethyl Acetate.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude 2-methoxy-3-methylbenzyl alcohol, which is typically >95% pure and ready for downstream processing.

Protocol B: Partial Reduction to 2-Methoxy-3-methylbenzaldehyde (DIBAL-H)

Objective: Chemoselective arrest of the reduction at the aldehyde oxidation state. Causality Focus: Diisobutylaluminum hydride (DIBAL-H) acts as an electrophilic reducing agent. The success of this protocol relies entirely on thermal control. If the internal temperature rises above -70 °C, the tetrahedral intermediate collapses, and the resulting aldehyde is immediately reduced to the alcohol. Furthermore, the quench must occur before the reaction is allowed to warm[2].

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL round-bottom flask under an argon atmosphere.

• Substrate Loading: Dissolve Methyl 2-methoxy-3-methylbenzoate (1.0 equivalent) in anhydrous Toluene or Dichloromethane (DCM) to a concentration of 0.2 M.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C.

• DIBAL-H Addition: Slowly add DIBAL-H (1.0 M in Toluene, 1.05 equivalents) dropwise via a syringe pump. Technique Tip: Direct the needle flow down the inner wall of the flask so the reagent pre-cools before hitting the reaction mixture.

• Reaction: Stir at -78 °C for 2 hours. Do not allow the dry ice bath to deplete.

• Cryogenic Quench (Critical Step): While strictly maintaining the -78 °C bath, add anhydrous Methanol (3.0 equivalents) dropwise. This destroys the unreacted DIBAL-H without providing enough thermal energy to collapse the intermediate into an over-reduction cascade [1].

• Aqueous Workup: Add a saturated aqueous solution of Rochelle's salt (Potassium sodium tartrate) (equal volume to the reaction solvent). Remove the cooling bath and allow the mixture to warm to room temperature.

• Emulsion Resolution: Stir the biphasic mixture vigorously for 2 to 3 hours. The tartrate acts as a bidentate ligand, sequestering the aluminum ions and breaking the intractable emulsion into two clear, distinct layers [1].

• Isolation: Separate the organic layer. Extract the aqueous layer twice with Ethyl Acetate. Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to afford 2-methoxy-3-methylbenzaldehyde.

Analytical Validation

To verify the success and chemoselectivity of the reduction, Nuclear Magnetic Resonance (1H-NMR) is the gold standard:

• Starting Material (Ester): Exhibits a distinct singlet at ~3.90 ppm integrating for 3H (methyl ester group).

• Alcohol Product: The ester singlet disappears. A new singlet appears at ~4.70 ppm integrating for 2H (benzylic -CH2-OH), alongside a broad singlet for the hydroxyl proton.

• Aldehyde Product: The ester singlet disappears. A highly deshielded singlet appears at ~10.4 ppm integrating for 1H (CHO), diagnostic of the formyl proton.

References

• Application Notes and Protocols: Partial Reduction of Esters to Aldehydes using DIBAL-H. BenchChem. 1

• Ester to Aldehyde (DIBAL-H, -78 C). OrgoSolver. 2

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Master Organic Chemistry. 3

• Transformation of pseudoephedrine amides into highly enantiomerically enriched aldehydes, alcohols, and ketones. Organic Syntheses. 4

• CAS 52239-62-0: Benzoic acid, 2-methoxy-3-methyl-, methyl ester. CymitQuimica. 5

Sources

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• 2. orgosolver.com [orgosolver.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. CAS 52239-62-0: Benzoic acid, 2-methoxy-3-methyl-, methyl … [cymitquimica.com]

Application Note: Scale-Up Synthesis of Methyl 2-methoxy-3-methylbenzoate

Executive Summary & Application Scope

Methyl 2-methoxy-3-methylbenzoate (CAS 52239-62-0) is a highly valuable ortho-substituted aromatic building block. It serves as a critical synthetic intermediate in the development of complex polyketide natural products such as Ajudazol B[1], the design of alkenyldiarylmethane (ADAM) non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV-1[2], and the synthesis of cyclen-based macrocyclic ligands for sensitizing Lanthanide(III) ions (e.g., Gd, Tb, Yb, Eu)[3].

This application note details robust, field-proven protocols for the dual O-alkylation (simultaneous esterification and etherification) of 3-methylsalicylic acid. We emphasize a scalable one-pot methodology utilizing Dimethyl Sulfate (DMS) that maximizes yield while maintaining stringent safety and economic viability.

Mechanistic Rationale & Pathway Design

The transformation of 3-methylsalicylic acid (2-hydroxy-3-methylbenzoic acid) into Methyl 2-methoxy-3-methylbenzoate requires the methylation of both a carboxylic acid and a sterically hindered ortho-phenolic hydroxyl group.

Reagent Selection (Expertise & Causality): While methyl iodide (MeI) or (trimethylsilyl)diazomethane can achieve this transformation, they are suboptimal for scale-up. MeI is highly volatile (bp 42 °C), presenting significant inhalation hazards and requiring pressurized reactors at scale. (Trimethylsilyl)diazomethane is prohibitively expensive for multi-kilogram batches and requires strictly anhydrous conditions[4]. Dimethyl sulfate (DMS) is the preferred industrial methylating agent due to its high boiling point (188 °C), cost-effectiveness, and reliable reaction kinetics[5].

Solvent and Base Systems:

• System A (Acetone / K₂CO₃): Anhydrous potassium carbonate in dry acetone is the gold standard for this one-pot reaction[3]. Acetone is a polar aprotic solvent that effectively solvates the intermediate potassium 2-oxido-3-methylbenzoate. K₂CO₃ is a mild base; it is strong enough to deprotonate both the carboxylic acid and the phenol, but mild enough to prevent the hydrolysis of the newly formed methyl ester—a common side reaction when using strong aqueous bases like NaOH[5].

• System B (Phase-Transfer Catalysis - PTC): An alternative approach utilizes a biphasic system of dichloromethane (DCM) and water, with sodium hydroxide as the base and tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst. This allows the reaction to proceed rapidly at room temperature, bypassing the need for anhydrous solvents[4].

Reaction Pathway & Workflow Diagrams

Mechanistic pathway of the dual O-alkylation using Dimethyl Sulfate and Potassium Carbonate.

Process workflow for the one-pot scale-up synthesis of Methyl 2-methoxy-3-methylbenzoate.

Comparative Process Data

Parameter	System A: Acetone / K₂CO₃[5]	System B: PTC (DCM / H₂O / TBAB)[4]
Reagents	DMS, Anhydrous K₂CO₃	DMS, NaOH, TBAB
Temperature	Room Temp → Reflux (56 °C)	Room Temperature (20–25 °C)
Reaction Time	48 hours + Overnight Reflux	2 - 12 hours
Typical Yield	~91%	>90%
Scalability	Excellent (Multi-kg scale)	Good (Requires large solvent volumes)
Primary Advantage	No ester hydrolysis risk, simple filtration	Fast kinetics, no anhydrous solvents needed

Detailed Experimental Protocols

Protocol A: High-Yield One-Pot Alkylation (Acetone/K₂CO₃ Method)

This protocol is designed as a self-validating system; the visual changes and TLC monitoring ensure process control before proceeding to the next step[5].

Step 1: Reactor Charging

• Equip a 5 L round-bottom flask (or appropriate jacketed reactor) with a mechanical stirrer, a reflux condenser, and a dropping funnel.

• Charge the reactor with 3-methylsalicylic acid (200 g, 1.32 mol) and dry acetone (3.5 L).

• Add anhydrous K₂CO₃ (500 g, 3.6 mol) to the solution.

  • Causality: The use of strictly anhydrous K₂CO₃ is critical. Trace water will prematurely hydrolyze DMS into methanol and sulfuric acid, quenching the reaction and drastically lowering the yield.

Step 2: Controlled Alkylation

• Begin vigorous mechanical stirring.

• Add Dimethyl sulfate (210 mL, 2.2 mol) in several portions via the dropping funnel.

  • Causality: The deprotonation and subsequent SN2 alkylation are exothermic. Portion-wise addition prevents thermal runaway and excessive solvent boil-off.

Step 3: Maturation & Thermal Driving

• Stir the mixture at room temperature for 48 hours. Monitor the reaction via Thin-Layer Chromatography (TLC) (e.g., Hexane:EtOAc 4:1).

• Once the intermediate mono-alkylated species plateau, heat the reaction mixture to reflux (approx. 56 °C) overnight.

  • Causality: The phenolic hydroxyl group is sterically hindered by the adjacent methyl and carboxylate groups. Thermal energy is required to drive the etherification completely to the product[5].

Step 4: Quench and Workup

• Cool the reactor to room temperature.

• Filter the reaction mixture to remove potassium sulfate and unreacted K₂CO₃ salts. Wash the filter cake with fresh acetone (2 × 200 mL).

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Safety Quench: Take up the resulting pale yellow thick oil in ethyl acetate (or MTBE), and wash vigorously with 10% aqueous ammonium hydroxide or dilute NaOH for 30 minutes.

  • Causality: This step is a mandatory safety protocol. It destroys any residual, highly toxic DMS, converting it into harmless water-soluble byproducts.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate to yield the product as a pale yellow oil (Yield: ~215 g, 91%)[5].

Analytical Characterization & Validation

To ensure the integrity of the synthesized Methyl 2-methoxy-3-methylbenzoate, validate the product against the following spectroscopic benchmarks[5]:

• Appearance: Pale yellow thick oil.

• ¹H-NMR (500 MHz, CDCl₃, 25 °C):

  • δ 2.26 (s, 3H, Ar-CH₃) — Aromatic methyl group

  • δ 3.78 (s, 3H, Ar-OCH₃) — Phenolic methoxy ether

  • δ 3.85 (s, 3H, COOCH₃) — Methyl ester

  • δ 6.98 (t, ³J = 7.5 Hz, 1H, ArH)

  • δ 7.27 (d, ³J = 7.5 Hz, 1H, ArH)

  • δ 7.58 (d, ³J = 7.5 Hz, 1H, ArH)

• ¹³C-NMR (125 MHz, CDCl₃, 25 °C):

  • δ 15.7, 51.8, 61.2, 123.3, 124.4, 128.9, 132.5, 134.88, 158.2, 166.6.

Safety & Environmental Considerations

• Dimethyl Sulfate (DMS) Toxicity: DMS is a potent alkylating agent and a suspected human carcinogen. It is highly toxic by inhalation and skin contact. All operations involving DMS must be conducted in a certified chemical fume hood or a closed reactor system.

• Decontamination: All glassware, spatulas, and equipment that come into contact with DMS must be soaked in a 10% NaOH solution or 10% aqueous ammonia for at least 24 hours prior to standard cleaning protocols.

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• 3. A [Cyclentetrakis(methylene)]tetrakis[2-hydroxybenzamide] Ligand That Complexes and Sensitizes Lanthanide(III) Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Anti-HIV Activity, and Metabolic Stability of New Alkenyldiarylmethane (ADAM) HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. osti.gov [osti.gov]

Technical Notes & Optimization

Technical Support Center: Reaction Monitoring of "Methyl 2-methoxy-3-methylbenzoate" Synthesis by TLC

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals utilizing Thin-Layer Chromatography (TLC) to monitor the synthesis of Methyl 2-methoxy-3-methylbenzoate. The content is structured to address common challenges and frequently asked questions, ensuring both methodological success and a deep understanding of the underlying principles.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of using TLC to monitor the synthesis of Methyl 2-methoxy-3-methylbenzoate?

A1: Thin-Layer Chromatography (TLC) is a rapid, cost-effective, and versatile analytical technique essential for monitoring the progress of chemical reactions.[1] In the synthesis of Methyl 2-methoxy-3-methylbenzoate, which is typically achieved through the Fischer esterification of 2-methoxy-3-methylbenzoic acid with methanol, TLC serves several critical functions:

• Reaction Progression: It allows for the qualitative assessment of the consumption of the starting material (2-methoxy-3-methylbenzoic acid) and the concurrent formation of the product (Methyl 2-methoxy-3-methylbenzoate).[2]

• Endpoint Determination: By observing the disappearance of the starting material spot and the appearance and intensification of the product spot, one can determine when the reaction has reached completion.[3]

• Side-Product Identification: The appearance of unexpected spots can indicate the formation of side products, alerting the researcher to potential issues with the reaction conditions.

• Optimization of Reaction Conditions: TLC is invaluable for optimizing parameters such as reaction time, temperature, and catalyst concentration.

Q2: How do I select an appropriate solvent system (eluent) for the TLC analysis of this specific reaction?

A2: The choice of the solvent system is critical for achieving good separation of the starting material and the product. The principle is based on the differential partitioning of the analytes between the stationary phase (typically polar silica gel) and the mobile phase (the eluent).[4]

• Polarity Considerations: 2-methoxy-3-methylbenzoic acid is significantly more polar than its ester product, Methyl 2-methoxy-3-methylbenzoate, due to the presence of the carboxylic acid group, which can engage in hydrogen bonding with the silica gel. Esters are less polar.[4]

• Recommended Solvent Systems: A common starting point for separating compounds of differing polarity is a mixture of a non-polar solvent and a moderately polar solvent. For this specific synthesis, a mixture of hexanes and ethyl acetate is widely effective.[5] A typical starting ratio would be in the range of 4:1 to 2:1 (hexanes:ethyl acetate).

• Optimization: The ideal solvent system should provide a good separation between the spots, with the starting material having a lower Retention Factor (Rf) and the product having a higher Rf.[6] An optimal Rf value for the product is generally considered to be between 0.3 and 0.6.[6] If the spots are too close to the baseline, the eluent is not polar enough; if they are too close to the solvent front, the eluent is too polar.[4]

Q3: How can I visualize the spots on the TLC plate, given that both the reactant and product are likely colorless?

A3: Since most organic compounds are colorless, visualization techniques are necessary.[7] For aromatic compounds like Methyl 2-methoxy-3-methylbenzoate and its precursor, the most common and non-destructive method is using a UV lamp .[8]

• UV Visualization: Commercially available TLC plates are often coated with a fluorescent indicator (e.g., F254) that glows green under short-wave UV light (254 nm).[7][8] Compounds that absorb UV light, such as those containing aromatic rings, will quench this fluorescence and appear as dark spots on a glowing background.[7] It is good practice to circle the spots with a pencil while under the UV lamp for a permanent record.[8]

• Staining Techniques: If the compounds are not UV-active or for secondary confirmation, chemical staining can be used.[7]

  • Iodine Chamber: Placing the dried TLC plate in a chamber containing iodine crystals is a simple and effective method. Iodine vapor will complex with most organic compounds, revealing them as brown or yellow spots.[7]

  • Potassium Permanganate (KMnO₄) Stain: This stain is useful for visualizing compounds that can be oxidized, such as alcohols and alkenes. It can also be effective for other functional groups.[9]

Section 2: Step-by-Step Experimental Protocol for TLC Monitoring

This protocol outlines the standard procedure for monitoring the Fischer esterification of 2-methoxy-3-methylbenzoic acid.

Materials:

• TLC plates (silica gel coated with F254 indicator)[3]

• Developing chamber (e.g., a beaker with a watch glass lid)

• Capillary tubes for spotting[3]

• Pencil

• Ruler

• UV lamp (254 nm)[8]

• Chosen eluent (e.g., 4:1 hexanes:ethyl acetate)

• Small vials for sample dilution

• A suitable solvent for dilution (e.g., ethyl acetate or dichloromethane)

Procedure:

• Prepare the Developing Chamber: Pour a small amount of the chosen eluent into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere with solvent vapor, which improves the resolution of the separation. Cover the chamber and allow it to equilibrate for a few minutes.

• Prepare the TLC Plate: With a pencil, gently draw a straight line (the baseline) about 1 cm from the bottom of the TLC plate.[3] Be careful not to scrape off the silica gel. Mark three evenly spaced points on this line for spotting.

• Spot the Plate:

  • Lane 1 (Starting Material - SM): In a small vial, dissolve a tiny amount of the starting material, 2-methoxy-3-methylbenzoic acid, in a few drops of a volatile solvent. Using a capillary tube, carefully and briefly touch the end to the first mark on the baseline. The goal is to create a small, concentrated spot, ideally 1-2 mm in diameter.[3]

  • Lane 2 (Co-spot - Co): On the middle mark, first spot the starting material as described above. Then, carefully spot the reaction mixture (see next step) directly on top of the starting material spot. This "co-spot" helps to confirm the identity of the spots in the reaction mixture lane.[2]

  • Lane 3 (Reaction Mixture - RM): Using a clean capillary tube, take a very small aliquot of the reaction mixture.[10] If the reaction mixture is concentrated, dilute it in a separate vial before spotting on the third mark.

• Develop the Plate: Carefully place the spotted TLC plate into the equilibrated developing chamber, ensuring the baseline is above the level of the eluent.[3] Cover the chamber and allow the solvent to ascend the plate by capillary action. Do not disturb the chamber during development.

• Visualize and Analyze: Once the solvent front is about 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil.[3] Allow the plate to dry completely in a fume hood. Visualize the spots under a UV lamp and circle them with a pencil.[7]

• Interpret the Results:

  • At the beginning of the reaction (t=0), the RM lane should show a prominent spot corresponding to the starting material.

  • As the reaction progresses, the spot for the starting material in the RM lane will diminish in intensity, while a new spot, corresponding to the less polar product, will appear at a higher Rf value.

  • The reaction is considered complete when the starting material spot is no longer visible in the RM lane.[2]

Section 3: Troubleshooting Guide

Problem 1: My spots are streaking up the TLC plate.

• Cause: The sample may be overloaded. Applying too much sample to the baseline can lead to broad, streaky spots.[11]

  • Solution: Dilute the sample before spotting or apply a smaller amount to the plate.

• Cause: The sample may be too acidic or basic. Carboxylic acids, in particular, can interact strongly with the silica gel, causing streaking.[11]

  • Solution: Try adding a small amount of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the eluent to improve the spot shape.

• Cause: The compound might be decomposing on the silica plate.[12]

  • Solution: While less common for this specific compound, if suspected, consider using a different stationary phase like alumina.

Problem 2: The spots are not moving from the baseline (Rf ≈ 0).

• Cause: The eluent is not polar enough to move the compounds up the plate.[4]

  • Solution: Increase the polarity of the eluent. For a hexanes:ethyl acetate system, increase the proportion of ethyl acetate (e.g., from 4:1 to 2:1).

Problem 3: All my spots ran to the top of the plate with the solvent front (Rf ≈ 1).

• Cause: The eluent is too polar.[4]

  • Solution: Decrease the polarity of the eluent. For a hexanes:ethyl acetate system, increase the proportion of hexanes (e.g., from 2:1 to 4:1).

Problem 4: I can't see any spots on my TLC plate after development.

• Cause: The sample concentration may be too low.[13]

  • Solution: Spot the sample multiple times in the same location, allowing the solvent to dry between applications, to increase the concentration on the plate.[13]

• Cause: The compounds are not UV-active.

  • Solution: Use a chemical stain, such as an iodine chamber or a potassium permanganate dip, to visualize the spots.[9]

• Cause: The baseline was submerged in the eluent.

  • Solution: Ensure the baseline is drawn above the level of the eluent in the developing chamber. If the baseline is submerged, the sample will dissolve into the solvent pool instead of traveling up the plate.[13]

Problem 5: The spots for the starting material and product are too close together.

• Cause: The chosen eluent system does not provide adequate separation.

  • Solution: Systematically adjust the ratio of your solvents. Even small changes can improve resolution. Alternatively, try a different solvent system altogether, for example, dichloromethane:hexanes or toluene:ethyl acetate.[5]

Section 4: Visual Aids and Data

Table 1: Expected Rf Values and Solvent System

Compound	Structure	Polarity	Expected Rf in 4:1 Hexanes:Ethyl Acetate
2-methoxy-3-methylbenzoic acid	High	~0.2 - 0.4
Methyl 2-methoxy-3-methylbenzoate	Low	~0.6 - 0.8

Note: Rf values are indicative and can vary based on the specific conditions (TLC plate manufacturer, temperature, chamber saturation, etc.).

Diagram 1: TLC Monitoring Workflow

Caption: Workflow for TLC reaction monitoring.

Diagram 2: Troubleshooting Logic for TLC

Caption: Troubleshooting guide for common TLC issues.

References

• TLC Lab: Monitoring Esterification Reaction . (n.d.). studylib.net. Retrieved from [Link]

• Esterification Reaction . (n.d.). Scribd. Retrieved from [Link]

• Thin Layer Chromatography (rev 3/2020) . (2020). University of California, Irvine. Retrieved from [Link]

• THE SYNTHESIS OF METHYL 2-HYDROXY-5-METHOXY-3-METHYLBENZOATE . (n.d.). Organic Preparations and Procedures International. Retrieved from [Link]

• Thin Layer Chromatography . (n.d.). University of Toronto Scarborough. Retrieved from [Link]

• Experiment 5 – Thin Layer Chromatography . (n.d.). University of Wisconsin-Madison. Retrieved from [Link]

• 2.3F: Visualizing TLC Plates . (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

• TLC analysis of the reaction mixture during the esterification of the... . (n.d.). ResearchGate. Retrieved from [Link]

• 2.1.4B: Uses of TLC . (2022, August 16). Chemistry LibreTexts. Retrieved from [Link]

• What are the solvents used in TLC for sterification? . (2014, January 26). ResearchGate. Retrieved from [Link]

• Solved Calculate the Rf values of methyl benzoate and methyl... . (2020, April 27). Chegg.com. Retrieved from [Link]

• Titanium Tetrachloride-Assisted Direct Esterification of Carboxylic Acids . (2024, February 8). MDPI. Retrieved from [Link]

• Monitoring a Reaction . (n.d.). Cooperative Organic Chemistry Student Laboratory Manual. Retrieved from [Link]

• Fischer Esterification: Example: esterification of benzoic acid to methyl benzoate . (n.d.). University of California, Los Angeles. Retrieved from [Link]

• TLC-Thin Layer Chromatography . (2024, February 24). OperaChem. Retrieved from [Link]

• Troubleshooting Thin Layer Chromatography . (n.d.). University of Rochester. Retrieved from [Link]

• Thin Layer Chromatography: A Complete Guide to TLC . (2020, January 2). Chemistry Hall. Retrieved from [Link]

• CN107778167A - The preparation method of the methoxy benzoic acid of 2 methyl 3. (n.d.). Google Patents.

• Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC . (2025, June 3). Bitesize Bio. Retrieved from [Link]

• Fischer Esterification . (2021, November 18). Chemistry Steps. Retrieved from [Link]

• TLC troubleshooting . (n.d.). ChemBAM. Retrieved from [Link]

• Thin Layer Chromatography: What are the principles and hints in choosing a solvent system for good separation? . (2022, September 6). Reddit. Retrieved from [Link]

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Stability issues of "Methyl 2-methoxy-3-methylbenzoate" under acidic/basic conditions

Welcome to the Technical Support Center for "Methyl 2-methoxy-3-methylbenzoate." This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered during your experiments, particularly under acidic and basic conditions. Our goal is to provide not just procedural steps, but also the scientific rationale behind them to empower you to overcome challenges in your research.

Troubleshooting Guide: Addressing Stability Issues in Experiments

This section is formatted in a question-and-answer style to directly tackle common problems observed during the handling and analysis of Methyl 2-methoxy-3-methylbenzoate.

Issue 1: Low or Inconsistent Yields After Aqueous Workup

Q: I am consistently observing lower than expected yields of Methyl 2-methoxy-3-methylbenzoate after performing an aqueous workup, especially when using basic washes (e.g., sodium bicarbonate). How can I prevent this?

A: This is a classic sign of unintended ester hydrolysis. The ester bond in Methyl 2-methoxy-3-methylbenzoate is susceptible to cleavage under both acidic and basic conditions, a reaction that is often accelerated during aqueous workups if not properly controlled. The primary degradation products are 2-methoxy-3-methylbenzoic acid and methanol.

• Causality: The ester carbonyl is electrophilic and can be attacked by nucleophiles. Under basic conditions, the hydroxide ion is a potent nucleophile that attacks the carbonyl carbon. Under acidic conditions, the carbonyl oxygen is protonated, making the carbonyl carbon even more electrophilic and susceptible to attack by a weak nucleophile like water.[1]

• Troubleshooting Steps:

  • Temperature Control: Perform all aqueous washes with ice-cold solutions. Lowering the temperature significantly reduces the rate of hydrolysis.

  • Minimize Contact Time: Execute extractions and washes as efficiently as possible. Do not allow aqueous and organic layers to remain in contact for extended periods.

  • Use of Weaker Bases: For neutralizing excess acid, consider using a cold, saturated solution of sodium bicarbonate rather than stronger bases like sodium hydroxide. Swirl the separatory funnel gently at first to allow for the release of CO2 before vigorous shaking.

  • Brine Wash: After any aqueous wash, perform a final wash with cold, saturated sodium chloride solution (brine). This helps to remove dissolved water from the organic layer and decreases the solubility of the ester in the aqueous phase.

  • Efficient Drying: Thoroughly dry the organic layer with an anhydrous salt (e.g., Na₂SO₄ or MgSO₄) before solvent evaporation.

Issue 2: Appearance of an Unexpected Peak in HPLC Analysis After Sample Preparation in Acidic or Basic Mobile Phase

Q: I've noticed a new peak appearing in my HPLC chromatogram when my sample of Methyl 2-methoxy-3-methylbenzoate is left in the autosampler for an extended period. My mobile phase contains a small amount of acid (e.g., formic or trifluoroacetic acid). What is happening and how can I confirm it?

A: The appearance of a new, typically more polar, peak is indicative of on-instrument degradation. Given the acidic nature of your mobile phase, it is highly probable that you are observing the acid-catalyzed hydrolysis of your ester to 2-methoxy-3-methylbenzoic acid.

• Confirmation Strategy:

  • Peak Spiking: Obtain a reference standard of 2-methoxy-3-methylbenzoic acid. Prepare a sample of your ester and "spike" it with a small amount of the acid standard. If your new peak increases in size, this confirms its identity.

  • LC-MS Analysis: If available, analyze your degraded sample by LC-MS. The mass of the new peak should correspond to the molecular weight of 2-methoxy-3-methylbenzoic acid (166.17 g/mol ).

  • Forced Degradation Study: Intentionally degrade a sample of your ester under controlled acidic conditions (see Protocol 1 below). The primary degradation product in this study should match the retention time and spectral properties of your unexpected peak.

• Preventative Measures:

  • pH Control: If possible, adjust the mobile phase pH to be closer to neutral (around pH 4-6), where many esters exhibit maximum stability.[2]

  • Sample Temperature: Keep the autosampler tray cooled (e.g., 4 °C) to slow down the rate of hydrolysis.

  • Fresh Samples: Analyze samples as soon as possible after preparation. Avoid letting samples sit on the autosampler for long periods.

Frequently Asked Questions (FAQs)

Q1: How stable is Methyl 2-methoxy-3-methylbenzoate to hydrolysis compared to other substituted methyl benzoates?

A1: The stability of a substituted methyl benzoate is influenced by both the electronic and steric effects of its substituents.

• Electronic Effects: The 2-methoxy group is electron-donating by resonance but electron-withdrawing by induction. The 3-methyl group is weakly electron-donating. Overall, these groups do not drastically alter the electrophilicity of the carbonyl carbon compared to methyl benzoate.

• Steric Effects: The 2-methoxy group provides significant steric hindrance around the ester carbonyl. This hindrance makes it more difficult for a nucleophile (like water or hydroxide) to attack the carbonyl carbon, which slows down the rate of hydrolysis. Studies on ortho-substituted benzoates have shown that steric effects can be a dominant factor in their stability.[3][4]

Prediction: Methyl 2-methoxy-3-methylbenzoate is expected to be more stable to hydrolysis than methyl benzoate, and significantly more stable than its para- and meta-substituted isomers, due to the steric hindrance provided by the ortho-methoxy group. Its hydrolysis rate is likely to be comparable to that of methyl 2-methoxybenzoate.

Q2: What are the expected degradation products of Methyl 2-methoxy-3-methylbenzoate under acidic and basic conditions?

A2: Under typical acidic and basic hydrolytic conditions, the primary degradation pathway is the cleavage of the ester bond to yield 2-methoxy-3-methylbenzoic acid and methanol .

• Acid-Catalyzed Hydrolysis (AAC2 Mechanism): This is a reversible reaction.

• Base-Promoted Hydrolysis (BAC2 Mechanism or Saponification): This reaction is irreversible because the final step is the deprotonation of the carboxylic acid to form a carboxylate salt.[1]

It is important to note that under very harsh conditions (e.g., high temperatures, very strong acids or bases), other degradation pathways could potentially occur, such as cleavage of the methoxy ether bond or reactions involving the aromatic ring. However, ester hydrolysis is the most probable degradation route under standard experimental conditions.

Q3: Are there any alternative, less common degradation mechanisms I should be aware of?

A3: For highly sterically hindered methyl esters, an alternative basic hydrolysis mechanism, known as BAl2, is possible. In this mechanism, the hydroxide ion acts as a nucleophile and attacks the methyl group of the ester in an SN2 reaction, displacing the carboxylate as the leaving group.[4] While the BAC2 mechanism is generally favored, the BAl2 pathway can become competitive for substrates where the carbonyl carbon is exceptionally hindered. Given the structure of Methyl 2-methoxy-3-methylbenzoate, the BAC2 pathway is still the most likely.

Experimental Protocols

Protocol 1: Forced Degradation Study for Methyl 2-methoxy-3-methylbenzoate

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of Methyl 2-methoxy-3-methylbenzoate under acidic and basic stress conditions, in line with ICH guidelines.[5]

Objective: To identify potential degradation products and determine the intrinsic hydrolytic stability of the compound.

Materials:

• Methyl 2-methoxy-3-methylbenzoate

• HPLC-grade acetonitrile and water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 0.1 M HCl and 0.1 M NaOH for neutralization

• Class A volumetric flasks and pipettes

• HPLC system with a UV or PDA detector

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Methyl 2-methoxy-3-methylbenzoate in acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: To a vial, add 1 mL of the stock solution and 1 mL of 0.1 M HCl.

  • Base Hydrolysis: To a separate vial, add 1 mL of the stock solution and 1 mL of 0.1 M NaOH.

  • Control: To a third vial, add 1 mL of the stock solution and 1 mL of water.

• Incubation: Place all vials in a water bath at 60 °C. Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, and 24 hours).

• Sample Quenching:

  • For acidic samples, neutralize the aliquot with an equivalent volume of 0.1 M NaOH.

  • For basic samples, neutralize the aliquot with an equivalent volume of 0.1 M HCl.

• Analysis: Dilute the neutralized samples with the mobile phase to a suitable concentration and analyze by a stability-indicating HPLC method (see Protocol 2).

Data Evaluation:

• Calculate the percentage of the parent compound remaining at each time point.

• Monitor the formation of any degradation products and determine their peak areas.

• A "mass balance" should be assessed, where the sum of the parent compound and degradation products should ideally remain constant.

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop a reverse-phase HPLC method capable of separating Methyl 2-methoxy-3-methylbenzoate from its primary degradation product, 2-methoxy-3-methylbenzoic acid.

Parameter	Recommended Starting Conditions
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	30% B to 80% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	220 nm and 254 nm
Injection Volume	10 µL

Method Development Notes:

• A "scouting gradient" is a good starting point for method development.[6][7]

• The more polar 2-methoxy-3-methylbenzoic acid will elute earlier than the parent ester.

• The gradient can be optimized to improve resolution and reduce run time.

• This method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Visualizations

Hydrolysis Mechanisms

Caption: Generalized mechanisms for acid-catalyzed and base-promoted ester hydrolysis.

Experimental Workflow for Stability Testing

Caption: A typical workflow for a forced degradation study.

References

• Benchchem. (n.d.). Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions.
• Benchchem. (n.d.). Technical Support Center: Enhancing the Stability of Unsaturated Ester Compounds.
• ResearchGate. (n.d.). The Theory of HPLC Gradient HPLC.
• LCGC International. (n.d.). Understanding Gradient HPLC.
• Nudelman, N. S., & de Waisbaum, R. G. (1995). Isolation and structure elucidation of novel products of the acidic degradation of diazepam. Journal of Pharmaceutical Sciences, 84(2), 208-211.
• Clark, J. (2023). Hydrolysing Esters.
• Agilent Technologies. (2024, March 28). HPLC Method Development: From Beginner to Expert Part 2.
• European Medicines Agency. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products.
• Chemistry Stack Exchange. (2020, July 19). Unusual hydrolysis of methyl 2,4,6‐trimethylbenzoate.
• MedCrave. (2016, December 14). Forced degradation studies.

Sources

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• 2. benchchem.com [benchchem.com]
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• 7. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Spectroscopic comparison of substituted methyl benzoates

Title: Spectroscopic Comparison of Substituted Methyl Benzoates: A Guide to Substituent Effects and Hammett Correlations

Introduction In physical organic chemistry and rational drug design, understanding how electronic effects propagate through an aromatic system is paramount. Substituted methyl benzoates serve as an archetypal model for quantifying these phenomena. By systematically varying the substituent at the para- or meta-position of the aromatic ring, researchers can observe direct, predictable shifts in spectroscopic readouts. This guide provides an objective comparison of the spectroscopic properties (IR and NMR) of substituted methyl benzoates, grounded in the Hammett equation, and outlines a self-validating experimental protocol for their characterization.

1. The Causality of Substituent Effects: Mechanistic Insights The spectroscopic behavior of methyl benzoates is governed by the interplay of inductive ( I ) and resonance ( R ) effects. The ester carbonyl group (-COOCH 3​ ) acts as an electron-withdrawing probe.

• Electron-Donating Groups (EDGs): Substituents like -OCH 3​ or -NH 2​ at the para-position donate electron density into the aromatic π -system via resonance. This increased electron density delocalizes onto the carbonyl oxygen, increasing the single-bond character of the C=O bond. Consequently, the force constant of the carbonyl bond decreases.

• Electron-Withdrawing Groups (EWGs): Substituents like -NO 2​ or -CN withdraw electron density. This limits the resonance contribution from the aromatic ring to the carbonyl group, localizing electrons within the C=O double bond, thereby increasing its force constant and double-bond character.

These electronic modifications directly dictate the kinetic and thermodynamic properties of the molecules, which can be correlated using Hammett σ constants [2].

2. Spectroscopic Modalities & Quantitative Comparison

Infrared (IR) Spectroscopy The carbonyl stretching frequency ( νC=O​ ) is highly sensitive to the electronic environment. As established by extensive compilations of IR frequencies, an EDG lowers the νC=O​ (red-shift) due to the weakened double bond, whereas an EWG raises the νC=O​ (blue-shift) [2, 3]. For instance, the C=O stretch of unsubstituted methyl benzoate typically appears around 1724 cm −1 , while strong EDGs can push this below 1710 cm −1 [3].

Nuclear Magnetic Resonance (NMR) Spectroscopy Multinuclear NMR provides a granular view of the electron density distribution. The 13 C NMR chemical shifts of the methoxy carbon and the carbonyl carbon are effective indicators of local π -electron densities [1]. While the carbonyl carbon's chemical shift is influenced by complex paramagnetic shielding terms, the methoxy carbon exhibits a robust dual substituent parameter (DSP) correlation with the polar and resonance effects of the 4-substituents [1]. Furthermore, the interplay between remote aromatic substituents and the carbonyl unit can be precisely mapped using 13 C NMR, demonstrating how substituents control the polarization of the C=O unit [4].

Table 1: Representative Spectroscopic Data for Para-Substituted Methyl Benzoates (Data synthesized from standard physical organic reference values for comparative purposes)

Compound	Substituent (X)	Hammett Constant ( σp​ )	IR νC=O​ (cm −1 )	13 C NMR C=O (ppm)	13 C NMR -OCH 3​ (ppm)
Methyl p-methoxybenzoate	-OCH 3​ (EDG)	-0.27	1712	166.8	51.8
Methyl p-toluate	-CH 3​ (Weak EDG)	-0.17	1718	167.0	51.9
Methyl benzoate	-H (Reference)	0.00	1724	167.1	52.0
Methyl p-chlorobenzoate	-Cl (Weak EWG)	+0.23	1728	166.0	52.2
Methyl p-nitrobenzoate	-NO 2​ (EWG)	+0.78	1735	165.2	52.5

3. Experimental Methodology: A Self-Validating Protocol To ensure high-fidelity spectroscopic data, the following self-validating workflow is recommended for the synthesis and analysis of substituted methyl benzoates.

Phase 1: Synthesis and Purification (Fischer Esterification)

• Reaction Setup: Combine 10.0 mmol of the substituted benzoic acid with 15 mL of anhydrous methanol in a round-bottom flask.

• Catalysis: Add 0.5 mL of concentrated sulfuric acid (H 2​ SO 4​ ) dropwise as a catalyst.

• Reflux: Heat the mixture under reflux for 2-4 hours. Causality Check: Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The disappearance of the highly polar carboxylic acid spot validates reaction completion, ensuring no starting material interferes with subsequent IR readings.

• Workup: Concentrate the mixture in vacuo, dissolve the residue in diethyl ether, and wash sequentially with saturated NaHCO 3​ (to remove unreacted acid and catalyst) and brine.

• Purification: Dry over anhydrous Na 2​ SO 4​ , filter, and evaporate. Purify via flash column chromatography if necessary. Validation: Verify purity (>98%) using GC-MS before proceeding to spectroscopy.

Phase 2: Spectroscopic Acquisition

• FT-IR Analysis:

  • Prepare a dilute solution of the ester in anhydrous CCl 4​ or CHCl 3​ (approx. 0.1 M) to minimize intermolecular dipole-dipole interactions that could artificially broaden or shift the carbonyl band.

  • Acquire the spectrum from 4000 to 400 cm −1 with a resolution of 2 cm −1 .

  • Self-Validation: Run a solvent blank immediately prior to the sample to ensure the 1700-1750 cm −1 region is free of background artifacts or moisture.

• NMR Analysis ( 1 H and 13 C):

  • Dissolve 15-20 mg of the compound in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Acquire 1 H NMR at ≥ 400 MHz and 13 C NMR at ≥ 100 MHz.

  • Self-Validation: The TMS peak must be sharply defined at exactly 0.00 ppm. The integration of the methoxy protons (~3.9 ppm) must perfectly match the expected 3H relative to the aromatic protons, confirming no transesterification or solvent contamination occurred.

4. Visualizing the Electronic Interplay The following diagram illustrates the logical flow of how para-substituents modulate the electron density of the carbonyl group, leading to the observed spectroscopic shifts.

Pathway of substituent electronic effects on methyl benzoate spectroscopic properties.

Conclusion The systematic spectroscopic comparison of substituted methyl benzoates highlights the profound impact of electronic effects on molecular properties. By correlating IR carbonyl stretching frequencies and 13 C NMR chemical shifts with Hammett constants, researchers can accurately predict the reactivity and physicochemical behavior of novel aromatic systems. Employing rigorous, self-validating experimental protocols ensures the integrity of these predictive models, empowering advancements in targeted drug design and materials engineering.

References

• Title: 13C NMR chemical shifts as effective indicators of π-electron-density distribution in hindered methyl benzoates Source: ARKAT USA URL:

• Title: N -Heterocyclic Carbene-Carbodiimide (NHC-CDI) Adducts: A Systematic Investigation of Electronic Modifications on Kinetic and Thermodynamic Properties... Source: ResearchGate URL:

• Title: Methyl 3-amino-4-benzyl-5-butoxybenzoate Source: Benchchem URL:

• Title: Evidence of Substituent-Induced Electronic Interplay. Effect of the Remote Aromatic Ring Substituent of Phenyl Benzoates on the Sensitivity of the Carbonyl Unit to Electronic Effects... Source: ACS Publications URL: